3-(Cyclohexylamino)propanamide

• CAS: 4552-48-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 3-(Cyclohexylamino)propanamide

Abstract

This technical guide provides an in-depth exploration of the primary synthesis pathway for 3-(cyclohexylamino)propanamide, a valuable synthetic intermediate. The document is structured to serve researchers, chemists, and drug development professionals by detailing the most efficient and reliable method for its preparation: the aza-Michael addition of cyclohexylamine to acrylamide. We will dissect the underlying reaction mechanism, provide a meticulously detailed experimental protocol, and discuss critical parameters for process optimization and control. Furthermore, this guide includes comprehensive characterization data, strategies for mitigating potential side reactions, and visual diagrams to elucidate the reaction pathway and experimental workflow, ensuring both theoretical understanding and practical applicability.

Introduction

Chemical Identity and Properties

3-(Cyclohexylamino)propanamide is a disubstituted amine derivative featuring a cyclohexyl group and a propanamide moiety. Its structure presents a secondary amine, making it a versatile building block in organic synthesis. While not as extensively studied as some of its analogues, its potential as a precursor for more complex molecules in medicinal chemistry and materials science is significant. Propanamide-based compounds, for instance, have been investigated for applications in treating conditions related to insulin resistance, such as diabetes and obesity.[1]

Table 1: Physicochemical Properties of 3-(Cyclohexylamino)propanamide

Property	Value	Source
Molecular Formula	C₉H₁₈N₂O	[2]
Molecular Weight	170.25 g/mol	[2]
Appearance	Solid (predicted)	-
IUPAC Name	3-(Cyclohexylamino)propanamide	-
CAS Number	Not assigned; for research use.	[2]

Rationale and Significance

The synthesis of N-substituted β-amino amides like 3-(cyclohexylamino)propanamide is of interest due to the prevalence of the β-amino acid scaffold in natural products and pharmaceuticals. These motifs can induce specific secondary structures in peptides and act as chiral synthons. The straightforward synthesis pathway detailed herein makes this compound an accessible intermediate for generating libraries of derivatives for screening in drug discovery programs or for incorporation into novel polymer backbones.

Core Synthesis Pathway: The Aza-Michael Addition

The most direct and atom-economical approach to synthesizing 3-(cyclohexylamino)propanamide is the conjugate addition (specifically, an aza-Michael addition) of cyclohexylamine to acrylamide. This reaction is a cornerstone of carbon-nitrogen bond formation in organic chemistry.

Mechanistic Overview

The reaction proceeds via the nucleophilic attack of the cyclohexylamine's nitrogen atom on the electrophilic β-carbon of acrylamide.[3] The electron-withdrawing nature of the adjacent amide group polarizes the carbon-carbon double bond, rendering the β-carbon susceptible to attack.[3] The amine itself, being a base, can facilitate the proton transfer steps that lead to the formation of a transient enolate intermediate, which rapidly tautomerizes to the final stable amide product. The reaction is generally considered reversible, especially under heating, which can cause an elimination reaction to regenerate the starting materials.[4]

Caption: Aza-Michael addition of cyclohexylamine to acrylamide.

Causality Behind Experimental Choices

• Solvent Selection: The reaction can be performed neat (without solvent) or in a polar solvent like ethanol or water. A solvent helps to manage the reaction temperature, especially since the addition is often exothermic. Ethanol is a good choice as both reactants are soluble, and it can be easily removed during work-up.

• Stoichiometry: Using a slight excess of cyclohexylamine is advisable. This ensures the complete consumption of the electrophile, acrylamide, and crucially, helps to minimize the potential for a secondary Michael addition, where the product amine reacts with another molecule of acrylamide.[4]

• Catalysis: The reaction is typically self-catalyzed. Cyclohexylamine is a moderately strong base (pKa of its conjugate acid is ~10.6) and is sufficient to promote the reaction without the need for an additional catalyst.

• Temperature Control: The reaction is often initiated at room temperature or slightly below, with cooling to manage the initial exotherm. Gentle heating may be applied to drive the reaction to completion, but excessive heat should be avoided to prevent the reverse elimination reaction.[4]

Detailed Experimental Protocol

This protocol is a self-validating system designed for clarity and reproducibility.

Materials and Reagents

Table 2: Reagents for Synthesis

Reagent	Formula	MW ( g/mol )	Amount	Moles	Role
Cyclohexylamine	C₆H₁₃N	99.17	10.9 g (11.5 mL)	0.11	Nucleophile
Acrylamide	C₃H₅NO	71.08	7.11 g	0.10	Electrophile
Ethanol (Anhydrous)	C₂H₅OH	46.07	50 mL	-	Solvent
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	-	Precipitation
Hydrochloric Acid (1M)	HCl	36.46	As needed	-	Work-up
Sodium Bicarbonate (sat.)	NaHCO₃	84.01	As needed	-	Work-up
Magnesium Sulfate (Anhyd.)	MgSO₄	120.37	As needed	-	Drying Agent

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add acrylamide (7.11 g, 0.10 mol) and anhydrous ethanol (50 mL). Stir at room temperature until the acrylamide is fully dissolved.

• Reagent Addition: Place the flask in an ice-water bath. Slowly add cyclohexylamine (10.9 g, 0.11 mol) dropwise over 15-20 minutes using a dropping funnel. Maintain the internal temperature below 20°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Dichloromethane:Methanol eluent system.

• Solvent Removal: Once the reaction is complete (disappearance of acrylamide spot on TLC), remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up and Isolation:

  • Dissolve the resulting crude oil/solid in 100 mL of diethyl ether.

  • Transfer the solution to a separatory funnel and wash sequentially with 1M HCl (2 x 30 mL) to remove excess cyclohexylamine, followed by saturated NaHCO₃ solution (1 x 30 mL), and finally brine (1 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate on the rotary evaporator to yield the crude product.

• Purification:

  • The crude product can often be purified by recrystallization. Dissolve the crude solid in a minimum amount of hot ethyl acetate and allow it to cool slowly to room temperature, then in an ice bath to induce crystallization.

  • Alternatively, trituration with cold diethyl ether or hexane can be effective. Add the cold solvent to the crude oil/solid and stir vigorously until a precipitate forms.

  • Collect the solid product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Safety Precautions

• Acrylamide is a potent neurotoxin and a suspected carcinogen. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust and skin contact.

• Cyclohexylamine is corrosive and flammable. Handle with care and appropriate PPE.

• The reaction can be exothermic. Proper temperature control during the addition of cyclohexylamine is critical.

Characterization and Validation

To confirm the identity and purity of the synthesized 3-(cyclohexylamino)propanamide, a combination of spectroscopic methods should be employed.

Table 3: Expected Analytical Data

Technique	Expected Results
¹H NMR (CDCl₃)	δ ~7.0-7.5 (br s, 2H, -CONH₂), ~2.8-3.0 (m, 2H, -CH₂-N), ~2.4-2.6 (m, 1H, cyclohexyl-CH-N), ~2.3-2.4 (t, 2H, -CH₂-CO), ~1.0-2.0 (m, 11H, cyclohexyl-CH₂ & NH)
¹³C NMR (CDCl₃)	δ ~175 (C=O), ~55 (cyclohexyl-CH-N), ~45 (CH₂-N), ~35 (CH₂-CO), ~33 (cyclohexyl-CH₂), ~26 (cyclohexyl-CH₂), ~25 (cyclohexyl-CH₂)
FT-IR (KBr, cm⁻¹)	~3350, 3180 (N-H stretch, amide), ~2930, 2850 (C-H stretch), ~1660 (C=O stretch, amide I), ~1620 (N-H bend, amide II)
Mass Spec. (ESI+)	m/z = 171.15 [M+H]⁺, 193.13 [M+Na]⁺
Melting Point	A sharp melting point will indicate high purity.

Experimental Workflow and Logic

The overall process follows a logical sequence from reaction to purification, designed to maximize yield and purity.

Caption: Step-wise workflow for the synthesis and purification.

Conclusion

The synthesis of 3-(cyclohexylamino)propanamide via the aza-Michael addition of cyclohexylamine to acrylamide is a robust, efficient, and highly reproducible method. The procedure is straightforward, utilizes readily available starting materials, and does not require specialized equipment or catalysts. By carefully controlling reaction parameters, particularly stoichiometry and temperature, high yields of the desired product can be achieved while minimizing side reactions. The detailed protocol and characterization data provided in this guide serve as a validated foundation for researchers to produce and utilize this versatile chemical intermediate in their scientific endeavors.

References

• Tada, M., et al. (2010). Model reactions of acrylamide with selected amino compounds. Journal of Agricultural and Food Chemistry, 58(6), 3817-3824. [Link]

• Barber, D. S., & LoPachin, R. M. (2004). Proteomic analysis of acrylamide-protein adducts in rat brain synaptosomes. Toxicology and Applied Pharmacology, 201(2), 120-132. [Link]

• Google Patents. (2016). Application of propanamide compound. (CN105267191A).

• Vazquez, S., et al. (2015). Molecular determinants of acrylamide neurotoxicity through covalent docking. Frontiers in Chemistry, 3, 73. [Link]

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An In-Depth Technical Guide to the Structural Elucidation of 3-(Cyclohexylamino)propanamide

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel compound 3-(Cyclohexylamino)propanamide. As a molecule incorporating a secondary amine, a cyclohexyl ring, and a primary amide, its characterization requires a multi-faceted analytical approach. This document outlines the logical application of modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices is detailed, and self-validating protocols are presented to ensure scientific integrity. This guide is intended to serve as a practical resource for researchers engaged in the synthesis and characterization of new chemical entities.

Introduction and Molecular Hypothesis

The structural elucidation of a new chemical entity is a cornerstone of drug discovery and development. The precise determination of a molecule's three-dimensional architecture is paramount for understanding its physicochemical properties, predicting its biological activity, and ensuring its novelty for intellectual property claims. 3-(Cyclohexylamino)propanamide presents a unique combination of functional groups that necessitates a systematic and integrated analytical workflow.

The hypothesized structure of 3-(Cyclohexylamino)propanamide is presented below. This guide will detail the methodologies to confirm this structure and rule out potential isomeric impurities.

Caption: Hypothesized structure of 3-(Cyclohexylamino)propanamide.

Synthesis and Sample Preparation

A plausible synthetic route for 3-(Cyclohexylamino)propanamide involves the reaction of cyclohexylamine with acrylamide via a Michael addition. This reaction is typically carried out in a protic solvent and may be base-catalyzed.

Experimental Protocol: Synthesis of 3-(Cyclohexylamino)propanamide

• To a solution of cyclohexylamine (1.0 eq) in ethanol, add acrylamide (1.1 eq).

• Add a catalytic amount of a suitable base (e.g., triethylamine).

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Characterize the purified product by the spectroscopic methods detailed below.

Spectroscopic Elucidation Workflow

The following workflow is designed to provide orthogonal data points, leading to an unambiguous structural confirmation.

Caption: A comprehensive workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum will provide information on the number of different proton environments and their connectivity.

Expected ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~ 7.0-7.5	br s	1H	NH -CH (Amine)	The amine proton signal is often broad due to quadrupole broadening and exchange.
~ 5.5-6.5	br s	2H	-CO-NH₂ (Amide)	Amide protons are also subject to broadening and their chemical shift can be concentration-dependent.
~ 2.9-3.1	t	2H	-N-CH₂ -CH₂-	Protons adjacent to the nitrogen are deshielded.
~ 2.4-2.6	t	2H	-CH₂-CH₂ -CO-	Protons alpha to the carbonyl group are deshielded.
~ 2.3-2.5	m	1H	-CH-(cyclohexyl)	The methine proton on the cyclohexyl ring attached to the nitrogen is deshielded.
~ 1.0-1.9	m	10H	-CH₂- (cyclohexyl)	The remaining ten protons of the cyclohexyl ring will appear as a complex multiplet.

Experimental Protocol: ¹H NMR Spectroscopy

• Dissolve ~5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a 500 MHz spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

• Integrate the signals and determine the chemical shifts relative to tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will indicate the number of unique carbon environments.

Expected ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment	Rationale
~ 175	C =O (Amide)	The carbonyl carbon is significantly deshielded.
~ 58	C H-N (Cyclohexyl)	The carbon directly attached to the nitrogen is deshielded.
~ 45	-N-C H₂-	The carbon adjacent to the nitrogen is deshielded.
~ 35	-C H₂-CO-	The carbon alpha to the carbonyl is deshielded.
~ 33	C H₂ (Cyclohexyl, C2, C6)	Carbons of the cyclohexyl ring.
~ 26	C H₂ (Cyclohexyl, C4)	Carbons of the cyclohexyl ring.
~ 25	C H₂ (Cyclohexyl, C3, C5)	Carbons of the cyclohexyl ring.

Experimental Protocol: ¹³C NMR Spectroscopy

• Use the same sample prepared for ¹H NMR.

• Acquire the proton-decoupled ¹³C NMR spectrum on a 125 MHz spectrometer.

• Process the data to obtain the final spectrum. Chemical shifts are referenced to TMS at 0.00 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~ 3350	Medium, sharp	N-H stretch (secondary amine)	Characteristic stretching vibration of the N-H bond in a secondary amine.[1]
~ 3300 and ~3180	Medium, two bands	N-H stretch (primary amide)	Symmetric and asymmetric stretching of the amide N-H bonds.[2]
~ 2930 and ~2850	Strong	C-H stretch (aliphatic)	C-H stretching vibrations of the cyclohexyl and propyl moieties.
~ 1660	Strong	C=O stretch (Amide I band)	The carbonyl stretch is a very strong and characteristic absorption for amides.[3]
~ 1640	Medium	N-H bend (primary amide, Amide II)	Bending vibration of the amide N-H bonds.
~ 1450	Medium	C-H bend (aliphatic)	Bending vibrations of the CH₂ groups.
~ 1130	Medium	C-N stretch	Stretching vibration of the carbon-nitrogen single bond.[1]

Experimental Protocol: IR Spectroscopy

• Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Record the spectrum over the range of 4000-400 cm⁻¹.

• Identify and label the key absorption bands.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and valuable information about its structure through fragmentation patterns.

Expected Mass Spectrometry Data

• Molecular Ion (M⁺): m/z = 170.14 (for C₉H₁₈N₂O)

• Key Fragmentation Pathways:

Caption: Predicted major fragmentation pathways for 3-(Cyclohexylamino)propanamide.

Rationale for Fragmentation:

• Alpha-cleavage: A common fragmentation for amines, involving the cleavage of the C-C bond adjacent to the nitrogen, is expected.[4]

• McLafferty Rearrangement: Amides can undergo a characteristic McLafferty rearrangement, leading to a neutral alkene loss and a charged enol fragment.[4]

• Loss of the propanamide side chain: Cleavage of the bond between the cyclohexyl ring and the nitrogen can lead to the formation of a cyclohexyl cation.

Experimental Protocol: Mass Spectrometry

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or coupled with a liquid chromatograph.

• Acquire the mass spectrum using an appropriate ionization technique, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Analyze the molecular ion peak and the fragmentation pattern.

Conclusion

The combination of NMR, IR, and MS provides a powerful and comprehensive toolkit for the structural elucidation of 3-(Cyclohexylamino)propanamide. Each technique offers unique and complementary information, and when used in concert, they allow for the unambiguous confirmation of the molecular structure. The methodologies and expected data presented in this guide provide a robust framework for the characterization of this and similar novel chemical entities, ensuring a high degree of scientific rigor and confidence in the results.

References

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Wikipedia. (2023, November 29). Fragmentation (mass spectrometry). In Wikipedia. Retrieved from [Link]

• Breci, L. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• Biggs, D. A. (2020, January 1). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

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3-(Cyclohexylamino)propanamide molecular weight and formula

An In-depth Technical Guide to 3-(Cyclohexylamino)propanamide

This guide provides a comprehensive technical overview of 3-(Cyclohexylamino)propanamide, a bifunctional organic molecule. Designed for researchers, chemists, and professionals in drug development, this document synthesizes its chemical identity, structural characteristics, predicted physicochemical properties, and potential scientific applications. Given the limited specific literature on this compound, this guide integrates foundational chemical principles to propose synthetic routes and analytical characterization protocols, ensuring a robust and scientifically grounded resource.

Core Molecular Identity

3-(Cyclohexylamino)propanamide is a chemical entity featuring a saturated cyclohexyl ring linked via a secondary amine to a three-carbon propanamide chain. The primary amide group at the terminus of this chain imparts distinct chemical properties, creating a molecule with both hydrogen bond donor and acceptor capabilities.

Identifier	Value	Source
Molecular Formula	C9H18N2O	[1][2]
Molecular Weight	170.25 g/mol	[1][2]
CAS Number	4552-48-1	[1]
Canonical SMILES	C1CCC(CC1)NCCC(=O)N	-

Molecular Structure

The structure combines a lipophilic cyclohexyl group with a more polar aminopropanamide tail. This amphiphilic nature is central to its chemical behavior.

Caption: 2D Chemical Structure of 3-(Cyclohexylamino)propanamide.

Physicochemical Properties: A Predictive Analysis

Property	Predicted Value	Significance in Drug Discovery & Research
XLogP3	~1.5 - 2.0	Indicates moderate lipophilicity, suggesting a balance between aqueous solubility and membrane permeability.
Topological Polar Surface Area (TPSA)	~62 Ų	A TPSA in this range suggests good potential for oral bioavailability and cell permeability.
Hydrogen Bond Donors	2 (one -NH, one -NH₂)	The presence of two donor sites allows for significant interaction with biological targets like proteins.
Hydrogen Bond Acceptors	2 (one N, one O)	The carbonyl oxygen and secondary amine nitrogen can accept hydrogen bonds, contributing to solubility and target binding.
pKa (most basic)	~10.0 - 10.5 (Amine)	The secondary amine is expected to be basic and protonated at physiological pH, influencing solubility and receptor interaction.
pKa (most acidic)	~17.0 - 18.0 (Amide)	The amide N-H is weakly acidic and not relevant under physiological conditions.

Note: Values are estimated based on the compound's structure and data from analogous compounds. Actual experimental values may vary.

Synthesis Protocol: A Proposed Route

A robust and high-yield synthesis of 3-(Cyclohexylamino)propanamide can be achieved via a Michael addition , a well-established method for forming β-amino carbonyl compounds.[3][4][5] This approach is favored for its efficiency and operational simplicity.

Proposed Synthesis: Michael Addition of Cyclohexylamine to Acrylamide

This one-step nucleophilic conjugate addition provides a direct route to the target molecule.

• Reaction: Cyclohexylamine + Acrylamide → 3-(Cyclohexylamino)propanamide

• Rationale: The nucleophilic secondary amine (cyclohexylamine) attacks the β-carbon of the electron-deficient alkene in acrylamide. The reaction is typically conducted in a protic solvent like ethanol or water, which facilitates the proton transfer steps to yield the final product. The reaction can often proceed without a catalyst, though mild base or acid catalysis can be used to improve rates if necessary.

Sources

• 1. 3-Cyclohexylpropanamide | C9H17NO | CID 551691 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Model reactions of acrylamide with selected amino compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding the regioselectivity of Michael addition reactions to asymmetric divinylic compounds - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11005G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Discovery and Synthesis of Novel Propanamide Derivatives

Abstract

The propanamide scaffold represents a versatile and privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities. This technical guide provides a comprehensive overview of the discovery and synthesis of novel propanamide derivatives, intended for researchers and professionals in the field of drug development. We will explore the strategic considerations for identifying therapeutic targets, principles of rational drug design, and diverse synthetic methodologies. Furthermore, this guide details established protocols for the biological evaluation of these compounds, supported by quantitative data and mechanistic insights. By integrating expert knowledge with practical, field-proven protocols, this document aims to serve as a valuable resource for the advancement of propanamide-based therapeutics.

Introduction: The Significance of the Propanamide Scaffold

Propanamide, the amide derivative of propanoic acid, is a fundamental building block in organic chemistry.[1][2] Its derivatives have garnered significant attention in medicinal chemistry due to their ability to engage in various biological interactions, often serving as key pharmacophores in potent and selective therapeutic agents.[3] The inherent polarity of the amide group allows for hydrogen bonding, a crucial interaction for molecular recognition at biological targets.[2] The versatility of the propanamide core allows for extensive chemical modification, enabling the fine-tuning of physicochemical properties and pharmacological activity.

Recent years have seen a surge in the discovery of novel propanamide derivatives with diverse therapeutic applications, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective activities.[3][4][5] This guide will delve into the systematic process of discovering and synthesizing these promising compounds, from initial concept to preclinical evaluation.

The Discovery Engine: Strategies for Identifying Novel Propanamide Derivatives

The journey to a novel therapeutic agent begins with a robust discovery strategy. This section outlines the key phases, from target identification to lead optimization, that underpin the successful development of new propanamide derivatives.

Target Identification and Validation

The foundation of any drug discovery program is the identification and validation of a biological target implicated in a disease state. This could be an enzyme, receptor, ion channel, or a component of a signaling pathway. For propanamide derivatives, a wide range of targets have been successfully modulated. For instance, certain derivatives have been designed to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in Alzheimer's disease.[5][6] Others have been developed as selective androgen receptor degraders (SARDs) for the treatment of prostate cancer.[7][8][9]

Rational Drug Design and Lead Generation

Once a target is validated, the process of designing molecules to interact with it begins. This often involves a combination of computational and experimental approaches.

• High-Throughput Screening (HTS): Large libraries of compounds can be screened against the target to identify initial "hits."

• Fragment-Based Drug Discovery (FBDD): Small molecular fragments are screened for weak binding to the target. Promising fragments are then elaborated or linked to generate more potent leads.

• Structure-Based Drug Design (SBDD): If the three-dimensional structure of the target is known, computational docking studies can be used to predict how different propanamide derivatives will bind.[5] This allows for the rational design of molecules with improved affinity and selectivity.

Lead Optimization and Structure-Activity Relationship (SAR) Studies

Initial hits from screening or design efforts are rarely optimal drug candidates. The lead optimization phase involves systematically modifying the chemical structure of a lead compound to improve its pharmacological and pharmacokinetic properties. This iterative process is guided by Structure-Activity Relationship (SAR) studies, which correlate changes in chemical structure with changes in biological activity.[10]

For example, in the development of 7-propanamide benzoxaboroles as anticancer agents, SAR studies revealed that specific substitutions on the propanamide nitrogen and the benzoxaborole ring were crucial for potent activity against ovarian cancer cells.[11]

Caption: A generalized workflow for the discovery of novel therapeutic agents.

The Art of Synthesis: Constructing Propanamide Derivatives

The synthesis of propanamide derivatives is a cornerstone of their development. A variety of synthetic routes can be employed, with the choice of method often depending on the desired substituents and the overall complexity of the molecule.

General Synthetic Approaches

The most common method for synthesizing amides is the coupling of a carboxylic acid with an amine. For propanamide derivatives, this typically involves the reaction of propanoic acid or a derivative thereof with a primary or secondary amine.

A general representation of this reaction is as follows:

Caption: General scheme for the synthesis of propanamide derivatives via amide coupling.

Common coupling agents used to facilitate this reaction include carbodiimides such as dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an activating agent like 1-hydroxybenzotriazole (HOBt).[12]

Alternatively, the carboxylic acid can be converted to a more reactive species, such as an acid chloride, which then readily reacts with the amine.[4]

Exemplary Synthetic Protocol: Synthesis of a Phenylpyridazine-Containing Propanamide

This protocol is adapted from the synthesis of novel cholinesterase inhibitors.[6]

Step 1: Synthesis of the Carboxylic Acid Precursor

The synthesis begins with the preparation of the requisite phenylpyridazine carboxylic acid. This can be achieved through various heterocyclic chemistry methodologies.

Step 2: Activation of the Carboxylic Acid

The synthesized carboxylic acid is then activated to facilitate amide bond formation. A common method is the conversion to the corresponding acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride.

Step 3: Amide Coupling

The activated carboxylic acid (acid chloride) is then reacted with the appropriate amine in the presence of a base, such as triethylamine or pyridine, to yield the final propanamide derivative.

Detailed Experimental Protocol:

• To a solution of the phenylpyridazine carboxylic acid (1.0 eq) in an appropriate solvent (e.g., dichloromethane), add oxalyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF).

• Stir the reaction mixture at room temperature for 2-4 hours until the evolution of gas ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure.

• Dissolve the resulting acid chloride in fresh solvent and cool the solution to 0 °C.

• Slowly add a solution of the desired amine (1.1 eq) and triethylamine (1.5 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired propanamide derivative.

Biological Evaluation: From In Vitro Assays to In Vivo Models

The biological evaluation of newly synthesized propanamide derivatives is a critical step in determining their therapeutic potential. This involves a tiered approach, starting with in vitro assays to assess activity and mechanism of action, followed by in vivo studies in animal models to evaluate efficacy and safety.

In Vitro Characterization

A variety of in vitro assays are employed to characterize the biological activity of propanamide derivatives. The choice of assays depends on the intended therapeutic target.

• Enzyme Inhibition Assays: For derivatives targeting enzymes, such as cholinesterases or α-glucosidase, inhibition assays are used to determine the half-maximal inhibitory concentration (IC₅₀).[4][6]

• Cell-Based Assays: The antiproliferative activity of anticancer propanamide derivatives can be assessed using cell viability assays, such as the MTT assay, on various cancer cell lines.[13]

• Receptor Binding Assays: For derivatives targeting receptors, such as the androgen receptor, binding assays are used to determine the binding affinity (Kᵢ).[7]

• Mechanism of Action Studies: Further in vitro studies are often conducted to elucidate the mechanism of action. For example, Western blotting can be used to confirm the degradation of a target protein by SARDs.[9]

Quantitative Bioactivity Data

The following tables summarize the quantitative bioactivity data for several recently reported propanamide derivatives.

Table 1: Cholinesterase Inhibitory Activity of Phenylpyridazine-Containing Propanamides [4][6]

Compound	Target Enzyme	IC₅₀ (µM)
5b	Acetylcholinesterase (AChE)	2.69
5f	Acetylcholinesterase (AChE)	0.11
5h	Acetylcholinesterase (AChE)	0.11
5d	Acetylcholinesterase (AChE)	0.16
5d	Butyrylcholinesterase (BChE)	9.80
6d	Acetylcholinesterase (AChE)	0.59
6d	Butyrylcholinesterase (BChE)	1.48

Table 2: α-Glucosidase Inhibitory Activity of Biheterocyclic Propanamides [4]

Compound	IC₅₀ (µM)
8l	25.78 ± 0.05
8p	47.47 ± 0.13
8q	49.81 ± 0.17
8r	48.96 ± 0.13
8f	50.15 ± 0.11
Acarbose (Standard)	38.25 ± 0.12

Table 3: Antiproliferative Activity of N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides [4]

Compound	Cell Line	IC₅₀ (µM)
7a	MCF-7	>100
7b	HepG2	56.2
7c	A549	34.7

In Vivo Efficacy and Safety

Promising candidates from in vitro studies are advanced to in vivo testing in animal models of the target disease. These studies are designed to assess the efficacy, pharmacokinetics (absorption, distribution, metabolism, and excretion), and safety of the compound. For example, a propanamide derivative developed as a SARD demonstrated significant tumor growth inhibition in a xenograft model of enzalutamide-resistant prostate cancer.[7][8]

Future Directions and Conclusion

The field of propanamide derivatives continues to be a fertile ground for the discovery of novel therapeutic agents. Future research will likely focus on:

• Exploring new biological targets: The versatility of the propanamide scaffold allows for its application to a wide range of diseases.

• Developing more selective and potent compounds: Continued refinement of lead compounds through medicinal chemistry efforts will lead to improved drug candidates.

• Utilizing novel drug delivery systems: Advanced drug delivery technologies can be employed to enhance the therapeutic index of propanamide-based drugs.

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• ResearchGate. (n.d.). Structure–activity relationship of the propenamide and propanamide series. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of propanamide derivative. Retrieved from [Link]

• Solubility of Things. (n.d.). propanamide. Retrieved from [Link]

• Wikipedia. (2024, January 15). Fentanyl. Retrieved from [Link]

• Adesina, T. D., et al. (2021). New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities. PLoS ONE, 16(2), e0247545. [Link]

• Wang, Y., et al. (2024). Visible Light-Induced Cyclization of N-Arylmethacrylohydrazides and Hydroxamic Acid Derivatives toward δ-Amidoalkylated Pyrazol-5-ones via 1,5-Hydrogen Atom Transfer. The Journal of Organic Chemistry. [Link]

• Bozkurt, A., et al. (2018). Design and synthesis of some new carboxamide and propanamide derivatives bearing phenylpyridazine as a core ring and the investigation of their inhibitory potential on in-vitro acetylcholinesterase and butyrylcholinesterase. Bioorganic Chemistry, 79, 396-407. [Link]

• Mohler, M. L., et al. (2021). Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. Journal of Medicinal Chemistry, 64(17), 13089-13114. [Link]

• Zhang, J., et al. (2019). Design, Synthesis, and Structure-Activity Relationship of 7-Propanamide Benzoxaboroles as Potent Anticancer Agents. Journal of Medicinal Chemistry, 62(14), 6765-6784. [Link]

• Mohler, M. L., et al. (2021). Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. Journal of Medicinal Chemistry, 64(17), 13089-13114. [Link]

• Rehman, A., et al. (2018). Synthesis of some new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, and their evaluation as promising anticancer agents. Tropical Journal of Pharmaceutical Research, 17(6), 1145-1153. [Link]

• Li, Y., et al. (2023). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Molecules, 28(23), 7808. [Link]

• Mohler, M. L., et al. (2021). Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. Journal of Medicinal Chemistry, 64(17), 13089-13114. [Link]

• Grokipedia. (n.d.). Propanamide. Retrieved from [Link]

• Harel, D., et al. (2022). Synthesis and Biological Evaluation of Novel Bufalin Derivatives. Molecules, 27(7), 2316. [Link]

• WikiGenes. (n.d.). Propanamide. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2023). Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation. RSC Advances, 13(1), 1-15. [Link]

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Unraveling the Enigma: A Theoretical Mechanism of Action for 3-(Cyclohexylamino)propanamide

A Senior Application Scientist's In-Depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

3-(Cyclohexylamino)propanamide is a small molecule with a structure suggestive of diverse biological activities, yet its precise mechanism of action remains largely unexplored. This technical guide proposes a theoretical framework for its mode of action, centering on the hypothesis that it functions as a competitive enzyme inhibitor, potentially targeting a member of the hydrolase superfamily, such as a metalloprotease. We will dissect the molecule's structural components—the cyclohexyl ring, the secondary amine, and the propanamide moiety—to build a rationale for this hypothesis. Furthermore, this guide provides a comprehensive, step-by-step experimental roadmap for researchers to investigate and validate this proposed mechanism, from initial target identification to cellular pathway analysis. Our objective is to furnish the scientific community with a robust starting point for elucidating the therapeutic potential of this intriguing compound.

Deconstructing 3-(Cyclohexylamino)propanamide: A Structural Rationale for a Hypothesized Mechanism

The chemical architecture of 3-(Cyclohexylamino)propanamide provides critical clues to its potential biological function. The molecule can be dissected into three key functional domains:

• The Cyclohexyl Ring: This bulky, lipophilic group is likely to play a significant role in the molecule's pharmacokinetics, facilitating passage through cellular membranes. From a pharmacodynamic perspective, it can engage in hydrophobic interactions within the binding pocket of a target protein, contributing to affinity and stability of the ligand-protein complex.

• The Secondary Amine: This group can act as a hydrogen bond donor and acceptor, forming crucial interactions with amino acid residues in a protein's active site. Its pKa will determine its protonation state at physiological pH, influencing its electrostatic interactions with the target.

• The Propanamide Moiety: The amide bond is a cornerstone of peptide chemistry and is frequently found in enzyme inhibitors that mimic natural substrates.[1] The carbonyl oxygen can act as a hydrogen bond acceptor, while the amide nitrogen can be a hydrogen bond donor. This functionality is key to our hypothesis of enzyme inhibition.

Based on this structural analysis, we hypothesize that 3-(Cyclohexylamino)propanamide acts as a competitive inhibitor of a hydrolase enzyme, potentially a metalloprotease. The propanamide moiety could mimic a peptide bond, allowing the molecule to bind to the active site. The cyclohexyl group would occupy a hydrophobic pocket, and the secondary amine could interact with key catalytic or binding residues.

Proposed Mechanism of Action: Competitive Inhibition of a Metalloprotease

We propose that 3-(Cyclohexylamino)propanamide competes with the endogenous substrate for binding to the active site of a metalloprotease. Metalloproteases are a class of enzymes that utilize a metal ion, often zinc, to catalyze the hydrolysis of peptide bonds. They are implicated in a wide range of physiological and pathological processes, including tissue remodeling, inflammation, and cancer progression, making them attractive drug targets.

Our hypothesized mechanism is as follows:

• Initial Binding: The cyclohexyl group of 3-(Cyclohexylamino)propanamide facilitates its entry into the hydrophobic S1' pocket of the metalloprotease active site.

• Coordination and Interaction: The carbonyl oxygen of the propanamide group coordinates with the catalytic zinc ion in the active site, displacing a water molecule that is essential for catalysis. Simultaneously, the NH group of the amide and the secondary amine form hydrogen bonds with amino acid residues in the active site, further stabilizing the interaction.

• Competitive Inhibition: By occupying the active site, 3-(Cyclohexylamino)propanamide prevents the binding of the natural substrate, thereby inhibiting the enzyme's catalytic activity. This mode of inhibition is expected to be reversible.

This proposed mechanism is visually represented in the following signaling pathway diagram:

Caption: Hypothesized competitive inhibition of a metalloprotease.

Experimental Validation: A Step-by-Step Guide

To rigorously test our hypothesis, a multi-faceted experimental approach is required. The following sections outline detailed protocols for target identification, validation, and characterization of the inhibitory mechanism.

Phase 1: Target Identification and Initial Validation

The initial phase focuses on identifying the protein target(s) of 3-(Cyclohexylamino)propanamide.

3.1.1. In Silico Screening

• Objective: To computationally screen a library of known metalloprotease structures to identify potential binding partners for 3-(Cyclohexylamino)propanamide.

• Protocol:

  • Obtain the 3D structure of 3-(Cyclohexylamino)propanamide.

  • Utilize molecular docking software (e.g., AutoDock, Glide) to dock the ligand into the active sites of a panel of human metalloproteases (e.g., Matrix Metalloproteinases (MMPs), A Disintegrin and Metalloproteinases (ADAMs)).

  • Analyze the docking scores and binding poses to prioritize candidate enzymes. Look for poses that align with the hypothesized interactions (coordination with the metal ion, hydrogen bonding, and hydrophobic interactions).

3.1.2. In Vitro Enzyme Inhibition Assays

• Objective: To experimentally determine if 3-(Cyclohexylamino)propanamide inhibits the activity of the candidate metalloproteases identified in the in silico screen.

• Protocol:

  • Procure recombinant human metalloproteases and their corresponding fluorogenic substrates.

  • Perform enzyme kinetics assays in a 96-well plate format.

  • Incubate the enzyme with varying concentrations of 3-(Cyclohexylamino)propanamide.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a plate reader.

  • Calculate the initial reaction velocities and determine the IC50 value for each enzyme.

Data Presentation:

Enzyme Target	IC50 (µM) of 3-(Cyclohexylamino)propanamide
MMP-2	Experimental Value
MMP-9	Experimental Value
ADAM10	Experimental Value
ADAM17	Experimental Value

Phase 2: Characterization of the Inhibitory Mechanism

Once a primary target is confirmed, the next step is to elucidate the precise mechanism of inhibition.

3.2.1. Enzyme Kinetics Studies

• Objective: To determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Protocol:

  • Perform enzyme kinetics assays with the confirmed target enzyme at varying concentrations of both the substrate and 3-(Cyclohexylamino)propanamide.

  • Measure the initial reaction velocities.

  • Plot the data using Lineweaver-Burk or Michaelis-Menten plots.

  • Analyze the plots to determine the effect of the inhibitor on Km and Vmax. For competitive inhibition, an increase in the apparent Km with no change in Vmax is expected.

3.2.2. Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm target engagement in a cellular context.

• Protocol:

  • Treat intact cells with 3-(Cyclohexylamino)propanamide or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate the soluble and aggregated protein fractions by centrifugation.

  • Analyze the amount of the target protein remaining in the soluble fraction by Western blotting.

  • A shift in the melting temperature of the target protein in the presence of the compound indicates direct binding.

Phase 3: Elucidating the Downstream Cellular Effects

The final phase aims to understand the biological consequences of target inhibition in a cellular system.

3.3.1. Western Blot Analysis of Downstream Pathways

• Objective: To investigate the effect of 3-(Cyclohexylamino)propanamide on signaling pathways regulated by the target metalloprotease.

• Protocol:

  • Treat a relevant cell line with 3-(Cyclohexylamino)propanamide at various concentrations and time points.

  • Lyse the cells and perform Western blot analysis for key downstream proteins. For example, if the target is MMP-9, one could look at the levels of its substrates or downstream signaling molecules affected by MMP-9 activity.

  • Analyze the changes in protein expression or phosphorylation status.

3.3.2. Cell-Based Functional Assays

• Objective: To assess the functional consequences of target inhibition.

• Protocol:

  • Based on the known function of the target metalloprotease, select an appropriate functional assay. For example, if the target is involved in cell migration, a wound-healing assay or a transwell migration assay would be suitable.

  • Treat cells with 3-(Cyclohexylamino)propanamide and measure the effect on the chosen cellular function.

Experimental Workflow Diagram:

Caption: A streamlined workflow for validating the proposed mechanism.

Conclusion and Future Directions

This technical guide has presented a plausible, experimentally testable hypothesis for the mechanism of action of 3-(Cyclohexylamino)propanamide, positing it as a competitive inhibitor of a metalloprotease. The provided structural rationale and detailed experimental protocols offer a clear path forward for researchers to systematically investigate this compound. Successful validation of this hypothesis could pave the way for the development of 3-(Cyclohexylamino)propanamide derivatives as novel therapeutics for a range of diseases where metalloprotease activity is dysregulated. Future work should focus on structure-activity relationship (SAR) studies to optimize the potency and selectivity of this chemical scaffold, as well as in vivo studies to assess its efficacy and safety in preclinical models.

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A Researcher's In-Depth Technical Guide to Sourcing 3-(Cyclohexylamino)propanamide

For researchers, scientists, and drug development professionals, the procurement of specific, high-purity chemical entities is the foundational step upon which entire research projects are built. This guide provides a detailed technical framework for sourcing 3-(Cyclohexylamino)propanamide, a compound of interest for various research applications. A notable challenge in acquiring this molecule is its limited commercial availability and the prevalence of structurally similar compounds, necessitating a rigorous approach to supplier and compound validation.

This document will navigate the complexities of sourcing this specific molecule, with a focus on ensuring scientific integrity through meticulous verification. We will delve into a practical, field-proven workflow for qualifying a supplier and validating the chemical's identity and purity upon receipt.

Introduction to 3-(Cyclohexylamino)propanamide: A Case of Mistaken Identity

3-(Cyclohexylamino)propanamide is a small molecule characterized by a cyclohexylamine group linked to a propanamide moiety. Its potential applications in research, particularly in medicinal chemistry and drug discovery, stem from its unique structural features which can be valuable for library synthesis and as a scaffold for more complex molecules.

A critical point of clarification for any researcher seeking this compound is to distinguish it from the far more common and commercially available 3-(Cyclohexylamino)-1-propanesulfonic acid (CAPS) . CAPS is a well-established biological buffer with a CAS number of 1135-40-6.[1][2] The structural difference, the substitution of the amide group with a sulfonic acid group, fundamentally alters the molecule's physical and chemical properties. Another distinct compound is N-cyclohexylpropanamide (CAS 1126-56-3), which lacks the amino group on the propyl chain.[3][4][5]

Visualizing the Structural Differences

To prevent procurement errors, it is essential to visualize the distinct structures of these compounds.

Caption: Structural differences between the target compound and related molecules.

Commercial Availability: A Limited Landscape

As of early 2026, the commercial availability of 3-(Cyclohexylamino)propanamide for research purposes is highly limited. Extensive searches have identified a single primary supplier listing this specific compound:

Supplier	Product Name	Molecular Formula	Molecular Weight	Notes
Santa Cruz Biotechnology, Inc.	3-(Cyclohexylamino)propanamide	C₉H₁₈N₂O	170.25	For Research Use Only. A CAS number is not readily available on the product page.[6]

The scarcity of suppliers and the absence of a confirmed CAS number for 3-(Cyclohexylamino)propanamide underscore the critical need for a robust validation process. Researchers cannot rely on a simple catalog order and must assume the responsibility of confirming the product's identity and purity.

The Imperative of Self-Validation: A Protocol for Sourcing Rare Chemicals

When dealing with a rare or poorly documented chemical from a single source, the principle of "trust, but verify" becomes paramount.[7] The following protocol outlines a systematic approach to ensure the scientific integrity of your research.

Before placing an order, it is crucial to engage with the supplier's technical service department.[8] Key inquiries should include:

• Request for a CAS Number: Ask if they can provide a CAS registry number for this specific compound.

• Certificate of Analysis (CoA): Request a lot-specific Certificate of Analysis.[9][10][11][12] This document should detail the analytical tests performed and the results.

• Analytical Data: Inquire if they can provide the raw analytical data, such as ¹H NMR or LC-MS spectra, for the specific batch you would be purchasing.

The supplier's willingness and ability to provide this information is a key indicator of their quality control standards.[13][14]

Upon receiving the compound, a systematic inspection and documentation review should be performed before the material is introduced into any experimental workflow.

Caption: A systematic workflow for the verification of incoming research chemicals.

Experimental Protocol: In-House Quality Control

Given the lack of extensive public data for 3-(Cyclohexylamino)propanamide, a combination of High-Resolution Mass Spectrometry (HRMS) and ¹H NMR spectroscopy is recommended to unequivocally confirm its identity and assess its purity.[15][16][17][18][19][20][21][22][23][24]

To confirm the molecular formula and structure of the received "3-(Cyclohexylamino)propanamide" and estimate its purity.

• Received 3-(Cyclohexylamino)propanamide sample

• LC-MS grade acetonitrile

• LC-MS grade water

• LC-MS grade formic acid

• Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) with 0.03% TMS

• High-resolution mass spectrometer (e.g., Orbitrap or TOF)

• NMR spectrometer (400 MHz or higher)

Part A: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in acetonitrile. Dilute this stock solution to a final concentration of 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation Setup:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Set the mass analyzer to a resolution of >60,000.

  • Acquire data over a mass range of m/z 50-500.

• Data Analysis:

  • The theoretical exact mass of the protonated molecule [M+H]⁺ for C₉H₁₈N₂O is 171.1492.

  • Compare the measured m/z value with the theoretical exact mass. The mass error should ideally be less than 5 ppm.

Part B: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis (Expected Signals): Based on the structure of 3-(Cyclohexylamino)propanamide, the following proton environments are expected:

  • Cyclohexyl protons: A series of multiplets in the aliphatic region (~1.0-2.0 ppm).

  • Protons on the propyl chain: Signals corresponding to the -CH₂-CH₂-C(=O)NH₂ and -NH-CH- groups.

  • Amide protons (-NH₂): A broad singlet, the chemical shift of which can be solvent-dependent.

  • Amine proton (-NH-): A signal that may be broad and its integration should correspond to one proton.

  • The relative integration of these signals should correspond to the number of protons in each environment.

• Confirmation of Identity: A measured exact mass within 5 ppm of the theoretical value from HRMS, coupled with a ¹H NMR spectrum that is consistent with the proposed structure, provides strong evidence for the compound's identity.

• Assessment of Purity: The ¹H NMR spectrum can also provide an estimate of purity. The presence of significant unidentifiable signals may indicate impurities.

QC Analysis Workflow Diagram

Caption: A dual-technique workflow for the analytical validation of 3-(Cyclohexylamino)propanamide.

Conclusion

Sourcing a rare or poorly documented chemical like 3-(Cyclohexylamino)propanamide presents a significant challenge that goes beyond simple procurement. It requires a proactive and scientifically rigorous approach from the researcher. By performing thorough pre-purchase inquiries and conducting in-house analytical validation using powerful techniques like HRMS and NMR, scientists can ensure the identity and purity of their starting materials. This diligence is not merely a quality control measure; it is a fundamental prerequisite for generating reliable, reproducible, and ultimately publishable research. The protocols and workflows outlined in this guide provide a robust framework for navigating these challenges and upholding the highest standards of scientific integrity.

References

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds. Retrieved January 26, 2026, from [Link]

• Advent Chembio. (n.d.). Importance of Analytical Testing in Chemicals. Retrieved January 26, 2026, from [Link]

• PubChem. (n.d.). N-Cyclohexylpropanamide. Retrieved January 26, 2026, from [Link]

• Bioanalysis Zone. (2020, April 27). High-resolution mass spectrometry: more than exact mass. Retrieved January 26, 2026, from [Link]

• Buevich, A. V., Williamson, R. T., & Martin, G. E. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC.

• ACS Publications. (2021, August 20). High-Resolution Native Mass Spectrometry. Retrieved January 26, 2026, from [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Retrieved January 26, 2026, from [Link]

• Wikipedia. (n.d.). Certificate of analysis. Retrieved January 26, 2026, from [Link]

• Blog. (2025, November 4). How to Read a Chemical Certificate of Analysis (COA) (23 min read). Retrieved January 26, 2026, from [Link]

• Marshall, A. G., & Hendrickson, C. L. (2008). High-resolution mass spectrometers. Annual review of analytical chemistry, 1, 579–599.

• Chromatography Online. (2024, June 10). Certificate of Analysis (CoA) and Calculations for Small-Molecule Drugs. Retrieved January 26, 2026, from [Link]

• PubMed Central. (n.d.). Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning. Retrieved January 26, 2026, from [Link]

• Chemistry For Everyone. (2025, June 12). What Is High-Resolution Mass Spectrometry (HRMS) In LC-MS? Retrieved January 26, 2026, from [Link]

• Pharmaceutical Technology. (2018, April 2). Certificates of Analysis: Don't Trust, Verify. Retrieved January 26, 2026, from [Link]

• Lab Manager. (2025, June 11). Things to Consider When Choosing a Laboratory Chemical Supplier. Retrieved January 26, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Propanamide, N-cyclohexyl- (CAS 1126-56-3). Retrieved January 26, 2026, from [Link]

• ResearchGate. (n.d.). Structure Identification of Novel Compounds using simple IR, 1H and 13C NMR spectroscopy and Computational Tools. Retrieved January 26, 2026, from [Link]

• ResearchGate. (2025, August 6). High Resolution Mass Spectrometry. Retrieved January 26, 2026, from [Link]

• Chemsigma. (n.d.). N-cyclohexylpropanamide [1126-56-3]. Retrieved January 26, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Study of 3-(Cyclohexylamino)propanamide in Enzyme Inhibition

Introduction: The Quest for Novel Enzyme Modulators

Enzyme inhibitors are cornerstone molecules in both biochemical research and pharmaceutical development. Their ability to specifically modulate the activity of enzymes provides powerful tools for elucidating biological pathways and forms the basis for a vast array of therapeutics. The discovery of novel inhibitory scaffolds is a critical pursuit in drug development, offering the potential for new treatments for a wide range of diseases, from cancer to metabolic disorders.[1]

This guide focuses on 3-(Cyclohexylamino)propanamide , a compound with a chemical structure that suggests potential bioactivity. While specific enzyme targets for this molecule are not yet extensively documented in public literature, its constituent moieties—a cyclohexyl group and a propanamide tail—are present in various known bioactive molecules. This structural composition makes it an intriguing candidate for screening against a panel of enzymes to uncover potential inhibitory effects.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in evaluating the enzyme inhibition potential of 3-(Cyclohexylamino)propanamide. It provides a framework for designing and executing robust enzyme inhibition assays, analyzing the resulting data, and interpreting the findings. The protocols and principles outlined herein are broadly applicable to the screening of other novel chemical entities.

Physicochemical Properties of the Test Compound

A thorough understanding of the test compound's physical and chemical properties is paramount for designing meaningful and reproducible biological assays. For the purpose of this guide, we will refer to the properties of the closely related compound, 3-Cyclohexylpropanamide , as a starting point for experimental design.

Property	Value	Source
Molecular Formula	C₉H₁₇NO	PubChem CID: 551691[2]
Molecular Weight	155.24 g/mol	PubChem CID: 551691[2]
Predicted XLogP3	2.2	PubChem CID: 551691[2]
Hydrogen Bond Donors	1	PubChem CID: 551691[2]
Hydrogen Bond Acceptors	1	PubChem CID: 551691[2]

Expert Insights: The predicted XLogP3 value of 2.2 suggests moderate lipophilicity, which may influence its solubility in aqueous assay buffers. It is crucial to determine the compound's solubility in the chosen buffer system to avoid artifacts from precipitation. A stock solution in a solvent like DMSO is standard, but the final concentration of the solvent in the assay must be kept low (typically ≤1%) and be consistent across all wells to prevent it from affecting enzyme activity.

Designing the Enzyme Inhibition Study: A Strategic Approach

The successful evaluation of a novel compound's inhibitory potential hinges on a well-designed experimental strategy. This involves the careful selection of a model enzyme system, appropriate substrates, and robust assay conditions.

Selection of a Model Enzyme System

Given the lack of pre-existing data for 3-(Cyclohexylamino)propanamide, a logical starting point is to screen it against a panel of enzymes representing different classes. A good initial choice would be a serine protease, such as Trypsin , due to the availability of well-characterized and cost-effective assays.

Causality behind this choice:

• Well-Established Protocols: Trypsin assays are standardized and widely published, providing a reliable framework for a new investigation.

• Readily Available Reagents: High-quality trypsin and its chromogenic or fluorogenic substrates are commercially available.

• Relevance: Proteases are a significant class of drug targets, making any "hit" in this family potentially valuable.

Principle of the Assay

A common method for assessing trypsin activity is to monitor the hydrolysis of a synthetic substrate that releases a detectable product (a chromophore or fluorophore). For example, Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA) is cleaved by trypsin to release p-nitroaniline, which can be quantified by measuring the absorbance at 405 nm. The rate of this reaction is proportional to the enzyme's activity. An inhibitor will decrease the rate of product formation.

Essential Controls for a Self-Validating System

To ensure the trustworthiness of the experimental data, the inclusion of appropriate controls is non-negotiable.

• Negative Control (No Inhibitor): This well contains the enzyme, substrate, and buffer (with the same concentration of vehicle, e.g., DMSO, as the test wells). It represents 100% enzyme activity.

• Positive Control (Known Inhibitor): This well includes a known inhibitor of the target enzyme (e.g., Aprotinin for trypsin). This validates that the assay can detect inhibition.

• Blank (No Enzyme): This well contains the substrate, buffer, and the test compound (at the highest concentration used). This corrects for any background signal from the substrate or the compound itself.

• Compound Interference Control (No Substrate): This well contains the enzyme, buffer, and the test compound. This is to check if the compound itself contributes to the signal (e.g., has its own absorbance at the detection wavelength).

Detailed Protocol: Screening for Trypsin Inhibition

This protocol provides a step-by-step methodology for determining the inhibitory activity of 3-(Cyclohexylamino)propanamide against bovine trypsin in a 96-well plate format.

Materials and Reagents

• Bovine Trypsin (e.g., Sigma-Aldrich T8003)

• Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA)

• Tris-HCl buffer (50 mM, pH 8.2) containing 20 mM CaCl₂

• 3-(Cyclohexylamino)propanamide (test compound)

• DMSO (Dimethyl sulfoxide)

• Aprotinin (positive control)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of measuring absorbance at 405 nm

Preparation of Solutions

• Assay Buffer: Prepare a 50 mM Tris-HCl buffer, pH 8.2, containing 20 mM CaCl₂.

• Trypsin Stock Solution: Prepare a 1 mg/mL stock solution of trypsin in 1 mM HCl. Store in aliquots at -20°C. On the day of the experiment, dilute this stock to a working concentration of 25 µg/mL in the assay buffer.

• L-BAPNA Substrate Solution: Prepare a 1 mM solution of L-BAPNA in the assay buffer. This may require gentle warming to fully dissolve.

• Test Compound Stock Solution: Prepare a 10 mM stock solution of 3-(Cyclohexylamino)propanamide in 100% DMSO.

• Serial Dilutions of Test Compound: Perform serial dilutions of the 10 mM stock solution in DMSO to create a range of concentrations (e.g., 5 mM, 2.5 mM, 1.25 mM, etc.). This will allow for the determination of an IC₅₀ value.

Assay Procedure

• Plate Layout: Design the plate layout to include all necessary controls and a range of test compound concentrations, each performed in triplicate.

• Addition of Inhibitor/Controls: To the appropriate wells of the 96-well plate, add 2 µL of the serially diluted test compound in DMSO. For the negative control, add 2 µL of DMSO. For the positive control, add 2 µL of a suitable concentration of Aprotinin in DMSO.

• Addition of Enzyme: Add 98 µL of the 25 µg/mL trypsin working solution to all wells except the blank wells. To the blank wells, add 98 µL of assay buffer.

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for 10 minutes. This allows the inhibitor to interact with the enzyme before the substrate is introduced.

• Initiation of Reaction: Add 100 µL of the 1 mM L-BAPNA substrate solution to all wells to initiate the reaction. The final volume in each well will be 200 µL.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-heated to 37°C. Measure the absorbance at 405 nm every minute for 15-20 minutes.

Data Analysis and Interpretation

Calculation of Reaction Velocity

For each well, plot the absorbance at 405 nm against time. The initial reaction velocity (V) is the slope of the linear portion of this curve.

Calculation of Percent Inhibition

The percent inhibition for each concentration of the test compound is calculated using the following formula:

Where:

• V_neg_control is the average velocity of the negative control wells.

• V_inhibitor is the velocity in the presence of the test compound.

Determination of IC₅₀

The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the inhibitor that causes a 50% reduction in enzyme activity. To determine the IC₅₀, plot the percent inhibition as a function of the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R).

Advanced Analysis: Determining the Mode of Inhibition

If 3-(Cyclohexylamino)propanamide shows significant inhibition, further studies can be conducted to determine its mode of inhibition (e.g., competitive, non-competitive, uncompetitive). This involves performing the assay with varying concentrations of both the substrate and the inhibitor. The data can then be analyzed using double-reciprocal plots (Lineweaver-Burk plots) or by fitting the data to different inhibition models.[3][4]

Visualization of Experimental Workflow

Caption: Workflow for screening 3-(Cyclohexylamino)propanamide for enzyme inhibition.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicates	- Pipetting errors- Incomplete mixing- Air bubbles in wells	- Use calibrated pipettes- Gently mix the plate after each addition- Be careful during pipetting to avoid bubbles
No inhibition observed, even at high compound concentrations	- Compound is not an inhibitor of the target enzyme- Compound has precipitated out of solution- Inactive compound	- Screen against a different enzyme class- Visually inspect wells for precipitation; determine solubility limit- Verify compound integrity
Inconsistent results with positive control	- Degradation of the positive control inhibitor- Incorrect concentration used	- Use a fresh aliquot of the positive control- Verify the dilution calculations
High background signal in blank wells	- Substrate instability/autohydrolysis- Compound interferes with the assay signal	- Run a substrate stability test without enzyme- Check the compound interference control (no substrate)

For more general troubleshooting, refer to comprehensive guides on enzymatic assays.[5]

Conclusion

This application note provides a robust framework for the initial investigation of 3-(Cyclohexylamino)propanamide as a potential enzyme inhibitor. By following the detailed protocols and incorporating the necessary controls, researchers can generate reliable and reproducible data. While this guide uses trypsin as a model system, the principles of assay design, execution, and data analysis are readily adaptable to other enzyme classes. The discovery of inhibitory activity for this novel compound could pave the way for further mechanistic studies and potential applications in drug discovery and chemical biology.

References

• Mechanism of Action Assays for Enzymes. (2012). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

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• The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. (2025). BellBrook Labs. [Link]

• Models of enzyme inhibition and apparent dissociation constants from kinetic analysis to study the differential inhibition of aldose reductase. (2022). Scientific Reports. [Link]

• Enzyme–Inhibitor Interactions and a Simple, Rapid Method for Determining Inhibition Modality. (2015). Journal of Biomolecular Screening. [Link]

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Application Note: A Multi-Parametric Approach for In Vitro Cytotoxicity Profiling of 3-(Cyclohexylamino)propanamide

Introduction

The evaluation of a compound's cytotoxic potential is a cornerstone of preclinical drug development and chemical safety assessment.[1] 3-(Cyclohexylamino)propanamide is a novel compound with limited publicly available data regarding its biological activity. This lack of prior knowledge necessitates a comprehensive and mechanistically informative approach to cytotoxicity testing. This application note provides a detailed experimental framework for researchers, scientists, and drug development professionals to assess the cytotoxic effects of 3-(Cyclohexylamino)propanamide using a tiered, multi-parametric in vitro strategy.

Our approach is designed to move beyond a simple determination of cell death, aiming to elucidate the underlying cytotoxic mechanisms. We will first establish a basal cytotoxicity profile by determining the half-maximal inhibitory concentration (IC50) using a metabolic activity assay. Subsequently, we will employ a panel of secondary assays to investigate the mode of cell death, specifically distinguishing between apoptosis and necrosis, and to explore the potential involvement of oxidative stress. This tiered approach ensures a thorough and resource-efficient evaluation of the compound's cytotoxic profile.

Experimental Design Rationale

A robust in vitro cytotoxicity assessment should be structured as a self-validating system. This is achieved by employing multiple assays that measure different cellular endpoints. An observed effect in a single assay could be an artifact; however, consistent and complementary results across assays with distinct mechanisms significantly increase the trustworthiness of the findings.

Our proposed workflow is as follows:

Caption: Differentiating between apoptosis and necrosis.

Oxidative Stress Evaluation (ROS Assay)

Drug-induced oxidative stress can lead to cellular damage and death. [2][3]This assay measures the intracellular accumulation of reactive oxygen species (ROS).

Protocol 5: ROS Assay

• Cell Seeding and Staining: Seed cells in a black-walled, clear-bottom 96-well plate. After adherence, load the cells with a ROS-sensitive fluorescent probe (e.g., H2DCFDA) by incubating them with the dye.

• Washing: Gently wash the cells with a buffered saline solution to remove excess dye.

• Treatment: Add the compound at the desired concentrations. Include a positive control for ROS induction (e.g., hydrogen peroxide).

• Fluorescence Reading: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 495 nm Ex / 529 nm Em for DCF) at different time points.

• Data Analysis: Calculate the fold-change in fluorescence relative to the vehicle control.

Data Interpretation and Reporting

A comprehensive analysis of the data from all assays is crucial for an accurate assessment of cytotoxicity.

Assay	Primary Endpoint	Interpretation
MTT	IC50 Value	The concentration at which the compound inhibits 50% of metabolic activity. [4]
LDH	% LDH Release	Increased LDH release indicates a loss of membrane integrity, suggesting a necrotic or late apoptotic mode of cell death. [5]
Caspase-3/7	Fold-change in Luminescence	An increase in caspase-3/7 activity is a strong indicator of apoptosis. [6]
ROS	Fold-change in Fluorescence	Elevated ROS levels suggest that oxidative stress may be a contributing factor to the observed cytotoxicity. [7]

Example Interpretation Scenarios:

• Scenario 1: Apoptosis - A dose-dependent decrease in MTT signal, a significant increase in caspase-3/7 activity, and minimal LDH release at early time points would suggest an apoptotic mechanism.

• Scenario 2: Necrosis - A decrease in MTT signal accompanied by a significant increase in LDH release and low caspase-3/7 activity would point towards necrosis. [8]* Scenario 3: Oxidative Stress-Mediated Apoptosis - An increase in ROS production preceding or concurrent with caspase-3/7 activation would suggest that oxidative stress is an upstream event in the apoptotic pathway.

Conclusion

The described multi-parametric approach provides a robust framework for the initial in vitro cytotoxicity profiling of novel compounds like 3-(Cyclohexylamino)propanamide. By integrating assays that probe metabolic activity, membrane integrity, apoptosis, and oxidative stress, researchers can obtain a more complete understanding of a compound's cytotoxic potential and its underlying mechanisms. This detailed characterization is essential for making informed decisions in the early stages of drug discovery and development.

References

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• Krysko, D. V., Vanden Berghe, T., & Vandenabeele, P. (2013). Determination of apoptotic and necrotic cell death in vitro and in vivo. Methods in Molecular Biology, 979, 45-62.
• Deavall, D. G., Martin, E. A., Horner, J. M., & Roberts, R. (2012). Drug-induced oxidative stress and toxicity. Journal of Toxicology, 2012, 645460.

• CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• ResearchGate. (2023). What cell line should I choose for citotoxicity assays? Retrieved from [Link]

• MDPI. (2021). Oxidative Stress in Human Toxicology. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (2025). (PDF) The contribution of oxidative stress to drug-induced organ toxicity and its detection in vitro and in vivo. Retrieved from [Link]

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• PMC. (n.d.). Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. Retrieved from [Link]

• PubMed. (2018). Analysis of Cell Viability by the Lactate Dehydrogenase Assay. Retrieved from [Link]

• Google Patents. (n.d.). WO2022087148A1 - Compositions and methods for delivery of nucleic acids.

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. Retrieved from [Link]

• Sartorius. (n.d.). CellPlayer™ 96-Well Kinetic Caspase-3/7 Apoptosis Assay. Retrieved from [Link]

• PubMed. (2012). Drug-induced oxidative stress and toxicity. Retrieved from [Link]

• Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Retrieved from [Link]

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• JoVE. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Retrieved from [Link]

• Google Patents. (n.d.). US4258062A - Phenoxy-amino-propanols.

• Mount Sinai. (2021). Drug-Induced Oxidative Stress and Cellular Toxicity. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 8: (A) Known biological activities related to cyclohexylamine derivatives; (B) an example of an intramolecular titanium-catalyzed C-H hydroaminoalkylation of alkenes.. Retrieved from [Link]

• NCBI. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• Google Patents. (n.d.). US9487525B2 - Crystalline forms of (s)-4-amino-n-(1-(4-chlorophenyl) -.

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Application Notes and Protocols for the NMR Spectroscopic Characterization of 3-(Cyclohexylamino)propanamide

Authored by: A Senior Application Scientist

Introduction: 3-(Cyclohexylamino)propanamide is a small organic molecule incorporating a flexible cyclohexyl ring and a propanamide chain. As with any novel chemical entity, unambiguous structural confirmation is a critical step in its characterization, underpinning all subsequent biological and chemical studies. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the definitive structural elucidation of such molecules in solution. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the NMR spectroscopic characterization of 3-(Cyclohexylamino)propanamide. The protocols herein are designed to be a self-validating system, ensuring accurate and reproducible results.

Foundational Principles: Why NMR for Structural Elucidation?

NMR spectroscopy is a powerful analytical technique that exploits the magnetic properties of atomic nuclei. It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules. For a molecule like 3-(Cyclohexylamino)propanamide, a suite of NMR experiments can provide a complete picture of its atomic connectivity and spatial arrangement.

Core NMR Experiments for this Protocol:

• ¹H NMR (Proton NMR): Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

• ¹³C NMR (Carbon-13 NMR): Reveals the number of different types of carbon atoms in the molecule.

• 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms.[1][2]

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds, crucial for piecing together the molecular skeleton.[1][3]

Predicted NMR Spectral Data for 3-(Cyclohexylamino)propanamide

A critical first step in NMR analysis is the prediction of chemical shifts. By examining the constituent parts of the molecule—the cyclohexylamine and propanamide moieties—we can estimate the expected chemical shifts.

Molecular Structure and Atom Numbering:

Caption: Molecular structure of 3-(Cyclohexylamino)propanamide with atom numbering for NMR assignment.

Table 1: Predicted ¹H and ¹³C Chemical Shifts

Atom Number	Atom Type	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Notes
1	CH	~2.5 - 2.8	~55 - 60	Methine proton on the cyclohexyl ring attached to nitrogen.
2, 6	CH₂	~1.6 - 1.9 (axial), ~1.1 - 1.4 (equatorial)	~30 - 35	Diastereotopic protons on the cyclohexyl ring.
3, 5	CH₂	~1.6 - 1.9 (axial), ~1.1 - 1.4 (equatorial)	~25 - 30	Diastereotopic protons on the cyclohexyl ring.
4	CH₂	~1.0 - 1.3	~24 - 26	Methylene protons on the cyclohexyl ring.
7	CH₂	~2.8 - 3.1	~40 - 45	Methylene protons adjacent to the amine nitrogen.
8	CH₂	~2.3 - 2.6	~35 - 40	Methylene protons adjacent to the carbonyl group.
9	C=O	-	~170 - 175	Carbonyl carbon of the amide.
NH (N1)	NH	Broad singlet, variable	-	Chemical shift is dependent on solvent and concentration.
NH₂ (N2)	NH₂	Two broad singlets, variable	-	Amide protons, may show restricted rotation.

Note: These are estimated values and may vary depending on the solvent and experimental conditions. The chemical shifts for the cyclohexyl protons are based on typical values for cyclohexylamine.[4][5] The propanamide portion's chemical shifts are estimated based on propanamide data.[6][7]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the necessary steps for preparing the NMR sample and acquiring a comprehensive set of spectra.

Materials and Equipment

• 3-(Cyclohexylamino)propanamide sample

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O)

• High-quality 5 mm NMR tubes[8]

• Pipettes and vials

• NMR spectrometer (300 MHz or higher recommended for better resolution)

• NMR data processing software (e.g., Mnova, TopSpin, NMRium)[9][10][11]

Sample Preparation

The quality of the NMR spectrum is highly dependent on proper sample preparation.[8][12][13]

• Weighing the Sample: Accurately weigh 5-10 mg of 3-(cyclohexylamino)propanamide for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[12]

• Solvent Selection and Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent. The choice of solvent is critical and depends on the sample's solubility. Chloroform-d (CDCl₃) is a good starting point for many organic molecules. If the compound has limited solubility, DMSO-d₆ can be used. For highly polar compounds, D₂O is an option.

• Internal Standard: The residual solvent peak is often used as a primary reference. Alternatively, a small amount of tetramethylsilane (TMS) can be added as an internal standard (0 ppm).[14]

• Transfer to NMR Tube: Carefully transfer the solution to a high-quality NMR tube. Ensure there are no solid particles, as they can degrade the spectral quality. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition Workflow

The following workflow is a logical progression for acquiring the necessary data for structural confirmation.

Caption: Logical flow for the elucidation of the molecular structure from the NMR data.

Self-Validating Data Interpretation

The trustworthiness of the final structure comes from the consistency of the data across all NMR experiments. For example, a COSY correlation between two protons should be supported by their respective HSQC and HMBC correlations to neighboring carbons. Any contradictions in the data must be carefully examined. [15] Example of Cross-Validation:

• The proton at C1 is expected to show a COSY correlation with the protons at C2 and C6.

• The same C1 proton should show an HSQC correlation to the C1 carbon.

• In the HMBC spectrum, the C1 proton should show correlations to C2, C6, and C7, thus bridging the cyclohexyl ring and the propanamide chain.

Conclusion

This application note provides a robust and detailed protocol for the complete NMR spectroscopic characterization of 3-(cyclohexylamino)propanamide. By following this systematic approach, researchers can confidently and accurately determine the structure of this and similar small molecules. The integration of 1D and 2D NMR techniques provides a self-validating dataset, ensuring the scientific integrity of the structural assignment.

References

• Doc Brown's Chemistry. (n.d.). The C-13 NMR spectrum of propanamide (propionamide). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6578, Propionamide. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Unknown. (2023, August 29). Small molecule NMR sample preparation.

• NMRium. (n.d.). The next-generation NMR software. Retrieved from [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• SpectraBase. (n.d.). Propanamide, N-methyl-3-(methylamino)-. Retrieved from [Link]

• Orgo Made Simple. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. Retrieved from [Link]

• Mestrelab Research. (n.d.). Mnova NMR Software for 1D and 2D NMR Data. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000451 Cyclohexylamine. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Elyashberg, M. E., Blinov, K. A., Williams, A. J., Molodtsov, S. G., Martin, G. E., & Lefebvre, B. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Journal of chemical information and computer sciences, 44(3), 771–782. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9587873. Retrieved from [Link]

• Columbia University NMR Core Facility. (n.d.). HSQC and HMBC. Retrieved from [Link]

• Georgia Tech NMR Center. (n.d.). Recommended Software for NMR Data Process. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7965, Cyclohexylamine. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Interpreting the - H-1 hydrogen-1 (proton) NMR spectrum of propanamide. Retrieved from [Link]

• University College London Faculty of Mathematical & Physical Sciences. (n.d.). Sample Preparation. Retrieved from [Link]

• Human Metabolome Database. (2021, September 11). Showing metabocard for 3-(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid (HMDB0247339). Retrieved from [Link]

• ACD/Labs. (2024, October 2). How to Choose NMR Data Analysis Software That's Right for You. Retrieved from [Link]

• Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra of 3-chloro-1,2-propanediol trifunctional initiator (a). Retrieved from [Link]

• MathWorks. (2024, June 14). NMR Data Processing and Analysis. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Propanamide. In NIST Chemistry WebBook. Retrieved from [Link]

• Mol-Instincts. (n.d.). Cyclohexylamine (C6H13N) properties. Retrieved from [Link]

• Compound Interest. (2015). A guide to 13C NMR chemical shift values. Retrieved from [Link]

• SpectraBase. (n.d.). 3-(1-Pyrrolidyl)propionic acid amide, N-cyclohexyl-N-(N-cyclohexylamino). Retrieved from [Link]

• Cepham Life Sciences. (n.d.). CAPS; 3-(cyclohexylamino)-1-propane-sulfonic acid. Retrieved from [Link]

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Application Notes & Protocols: Evaluating 3-(Cyclohexylamino)propanamide as a Novel Chemical Probe

For: Researchers, scientists, and drug development professionals

Topic: Use of 3-(Cyclohexylamino)propanamide as a Chemical Probe

Abstract: This document provides a comprehensive guide to the evaluation and potential application of 3-(Cyclohexylamino)propanamide as a novel chemical probe. Recognizing the nascent state of research on this specific molecule, this guide moves beyond a standard protocol for a well-validated tool. Instead, it offers a strategic framework for researchers to systematically investigate its biological activity, identify its molecular target(s), and validate its utility for studying cellular pathways. We present a hypothesis-driven approach, proposing a plausible target class and detailing the rigorous experimental workflows required for its validation. This includes biochemical screening, cell-based functional assays, target engagement studies, and appropriate controls to establish selectivity and specificity. The protocols herein are designed to be self-validating, providing a robust pathway from initial characterization to confident application in biological discovery.

Part 1: Introduction and Rationale

A chemical probe is a small molecule used to selectively modulate the function of a specific protein, enabling the study of its role in cellular and physiological processes.[1] The utility of a chemical probe is defined by its potency, selectivity, and well-characterized mechanism of action. 3-(Cyclohexylamino)propanamide is a relatively simple molecule featuring a flexible propanamide linker, a secondary amine, and a bulky, lipophilic cyclohexyl group. While not extensively characterized in the scientific literature as a probe, its structure suggests potential interactions with various protein classes.

The presence of the secondary amine and amide functionalities, coupled with the hydrophobic cyclohexyl ring, suggests that 3-(Cyclohexylamino)propanamide could potentially target enzymes or receptors with a binding pocket that accommodates these features. One such plausible target class are amide hydrolases , a large and diverse family of enzymes that cleave amide bonds and are implicated in numerous physiological processes.

This guide will therefore proceed with the hypothesis that 3-(Cyclohexylamino)propanamide may act as an inhibitor or modulator of an amide hydrolase. The following sections will detail the necessary steps to test this hypothesis and validate its potential as a chemical probe for a specific target within this class.

Part 2: Initial Characterization and Purity Assessment

Before any biological evaluation, it is critical to ensure the identity and purity of the 3-(Cyclohexylamino)propanamide sample. This is a foundational step for the trustworthiness of all subsequent data.

Table 1: Physicochemical Properties of 3-(Cyclohexylamino)propanamide

Property	Value	Source
Molecular Formula	C₉H₁₈N₂O	PubChem
Molecular Weight	170.25 g/mol	PubChem
Appearance	White to off-white solid	Vendor Data
Solubility	Soluble in DMSO, Methanol	Predicted

Protocol 1: Quality Control of 3-(Cyclohexylamino)propanamide

• Identity Verification:

  • Confirm the molecular weight of the compound using High-Resolution Mass Spectrometry (HRMS).

  • Confirm the chemical structure using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. The spectra should be consistent with the expected structure of 3-(Cyclohexylamino)propanamide.

• Purity Assessment:

  • Determine the purity of the sample using High-Performance Liquid Chromatography (HPLC) with UV detection at a suitable wavelength (e.g., 210 nm). The purity should ideally be >95%.

  • If the compound is crystalline, melting point analysis can also serve as an indicator of purity.

• Solubility Determination:

  • Prepare a high-concentration stock solution (e.g., 10-50 mM) in a suitable solvent such as dimethyl sulfoxide (DMSO).

  • Visually inspect the solution for any precipitation. If necessary, use gentle warming or sonication to aid dissolution.

  • Determine the solubility in aqueous buffers relevant for biological assays (e.g., PBS, Tris). This is crucial for designing experiments and avoiding compound precipitation.

Part 3: Hypothesis Testing - Target Identification and Validation

Assuming the compound is pure, the next phase is to identify its biological target(s). Our hypothesis is that it may target an amide hydrolase.

Step 1: Broad Biochemical Screening

A broad, unbiased screening approach is initially recommended to identify potential targets.

Protocol 2: Amide Hydrolase Inhibitor Screening

• Assay Panel: Utilize a commercially available or in-house panel of purified human amide hydrolase enzymes. This panel should ideally include representatives from different subfamilies (e.g., serine hydrolases, metallo-hydrolases).

• Assay Principle: Employ a fluorescence- or colorimetric-based assay for each enzyme. These assays typically use a substrate that releases a detectable signal upon cleavage by the enzyme.

• Experimental Setup:

  • In a 96- or 384-well plate, add the purified enzyme in its appropriate assay buffer.

  • Add 3-(Cyclohexylamino)propanamide at a range of concentrations (e.g., from 100 µM down to 1 nM). Include a DMSO vehicle control.

  • Incubate for a pre-determined time (e.g., 15-30 minutes) to allow for compound-enzyme interaction.

  • Initiate the reaction by adding the enzyme's substrate.

  • Monitor the change in signal over time using a plate reader.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each concentration of the compound compared to the DMSO control.

  • For any "hits" (enzymes showing significant inhibition), perform a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

Step 2: Cellular Assays to Confirm Biological Activity

Once a putative target is identified from the biochemical screen, the next step is to determine if 3-(Cyclohexylamino)propanamide can engage this target in a cellular context and elicit a functional response.

Workflow for Cellular Validation

Caption: Workflow for cellular validation of a chemical probe.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to directly assess whether a compound binds to its target in intact cells. The principle is that a ligand-bound protein is stabilized against thermal denaturation.

• Cell Culture: Culture the selected cell line expressing the target enzyme to ~80% confluency.

• Compound Treatment: Treat the cells with 3-(Cyclohexylamino)propanamide at various concentrations (and a DMSO control) for a specified time (e.g., 1-2 hours) in their culture medium.

• Heating Profile:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler. Include a non-heated control.

• Protein Extraction: Lyse the cells by freeze-thaw cycles or sonication.

• Analysis:

  • Separate the soluble and precipitated protein fractions by centrifugation.

  • Analyze the amount of soluble target protein remaining in the supernatant at each temperature using Western blotting or another protein detection method.

• Data Interpretation:

  • A positive result is a shift in the melting curve of the target protein to a higher temperature in the presence of the compound, indicating stabilization upon binding.

  • Determine the EC₅₀ for the thermal shift to quantify target engagement in the cellular environment.

Step 3: Selectivity Profiling

A good chemical probe should be selective for its intended target.

• Broad Kinase Panel Screening: Even if the primary target is not a kinase, it is good practice to screen against a panel of kinases, as many small molecules exhibit off-target kinase activity.

• Proteome-wide Profiling: Techniques such as activity-based protein profiling (ABPP) or chemical proteomics can provide a more unbiased assessment of the probe's selectivity across the proteome.

Part 4: Application as a Chemical Probe

Once 3-(Cyclohexylamino)propanamide has been validated as a potent and selective modulator of a specific target, it can be used to investigate the biological roles of that target.

Proposed Signaling Pathway Investigation

Let's hypothesize that our target enzyme, "Amide Hydrolase X" (AHX), is involved in a signaling pathway that regulates cell proliferation.

Caption: Hypothetical pathway modulated by the chemical probe.

Protocol 4: Investigating the Role of AHX in Cell Proliferation

• Cell Treatment: Treat a relevant cell line with a validated concentration of 3-(Cyclohexylamino)propanamide (e.g., 10x the cellular EC₅₀ for target engagement). Include a DMSO vehicle control.

• Proliferation Assay:

  • At various time points (e.g., 24, 48, 72 hours), measure cell proliferation using a standard method such as the MTT assay, CyQUANT assay, or direct cell counting.

• Mechanism of Action Studies:

  • Substrate/Product Analysis: Use LC-MS/MS to measure the intracellular levels of Substrate A and Product B to confirm that the probe is modulating the activity of AHX in the intended manner.

  • Western Blotting: Analyze the activation state of the downstream effector (e.g., phosphorylation status) to link target inhibition to pathway modulation.

• Control Experiments:

  • Negative Control Compound: Synthesize or procure a structurally similar but inactive analog of 3-(Cyclohexylamino)propanamide. This compound should not inhibit AHX and should not affect cell proliferation. This is a critical control to rule out off-target effects.

  • Genetic Knockdown: Use siRNA or CRISPR to reduce the expression of AHX. The resulting phenotype should mimic the effect of treatment with the chemical probe.

Part 5: Conclusion and Future Directions

This document has outlined a comprehensive, hypothesis-driven framework for the evaluation of 3-(Cyclohexylamino)propanamide as a potential chemical probe. By following these self-validating protocols, researchers can rigorously assess its purity, identify its molecular target, confirm cellular engagement and function, and establish its selectivity. Only through such a systematic approach can this compound be confidently used to probe biological systems and generate reliable scientific insights. Future work would involve further optimization of the probe's structure to improve potency and selectivity, as well as its use in more complex biological models such as organoids or in vivo systems.

References

• Antiproliferative Agents: A study on novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as potential anticancer agents.

• Cytotoxic Action of Related Compounds: Research on the synthesis, characterization, and ROS-mediated cytotoxic action of novel (S,S)-1,3-propanediamine-N,N'-di-2-(3-cyclohexyl)propanoic acid and its esters.

• Chemical Probes and Pathways: An overview of using chemical probes to explore biological pathways.

• Synthesis of Related Structures: A paper detailing the synthesis and characterization of 3-amino-1, 2-propanediol.

• Propanamide Chemistry: General information on the chemical compound propanamide.

Sources

• 1. Probe my Pathway (PmP): a portal to explore the chemical coverage of the human Reactome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chromatography Purification of 3-(Cyclohexylamino)propanamide

Welcome to the technical support center for troubleshooting the chromatographic purification of 3-(Cyclohexylamino)propanamide. This guide is designed for researchers, scientists, and professionals in drug development who may encounter challenges during the purification of this and similar basic amine compounds. Our goal is to provide you with in-depth, field-proven insights and actionable solutions to common chromatographic issues.

The purification of amine-containing compounds like 3-(Cyclohexylamino)propanamide by column chromatography frequently presents challenges due to the basic nature of the amine functional group.[1] This basicity leads to strong interactions with the acidic silanol groups on the surface of standard silica gel, a common stationary phase.[1][2] These interactions can result in a host of problems, including poor peak shape, low recovery, and inadequate separation. This guide will walk you through diagnosing and resolving these issues in a systematic, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Problem 1: My peak is tailing severely. What's causing this and how can I fix it?

Answer:

Peak tailing is the most common issue when purifying basic compounds like 3-(Cyclohexylamino)propanamide on silica gel.[3]

Causality: The primary cause is a strong, non-ideal interaction between the basic amine group of your compound and the acidic silanol groups (Si-OH) on the silica surface.[1][4] This secondary interaction mechanism, in addition to the desired normal-phase partitioning, causes a portion of the analyte molecules to be retained more strongly, resulting in a "tail" as they slowly elute from the column.[3][4]

Solutions:

• Mobile Phase Modification: The most straightforward approach is to add a small amount of a basic modifier to your mobile phase. This additive, often a volatile amine, competes with your compound for the active acidic sites on the silica, effectively "masking" them.[1]

  • Recommended Modifiers: Start with 0.1-1% triethylamine (TEA) or diethylamine (DEA) in your eluent.[1][5] Ammonium hydroxide is also a viable, albeit more polar, option.[1][5]

  • Protocol: Prepare your mobile phase (e.g., a mixture of hexane and ethyl acetate, or dichloromethane and methanol) and then add the basic modifier. Equilibrate your column with this modified mobile phase before loading your sample.

• Change of Stationary Phase: If mobile phase modification is insufficient or undesirable, consider using a different stationary phase.

  • Amino-functionalized Silica: This is an excellent choice as the amine-functionalized surface is less acidic and minimizes the problematic secondary interactions.[2][6]

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for the purification of basic compounds.[5][7]

  • Reversed-Phase (C18): For polar amines, reversed-phase chromatography can be a powerful alternative.[8] In this mode, you would use a polar mobile phase (e.g., water/acetonitrile or water/methanol).[8] To ensure the amine is in its neutral, less polar form and thus retained better, the mobile phase pH should be adjusted to be about two units above the pKa of the amine.[1] Given that the pKa of the cyclohexylamino group is around 10.4-11.1, a high pH mobile phase using a modifier like ammonium hydroxide would be effective.[9][10][11]

Problem 2: I'm getting very low yield. Where is my compound going?

Answer:

Low recovery of your 3-(Cyclohexylamino)propanamide is likely due to irreversible adsorption onto the silica gel column or degradation.

Causality: The same strong acid-base interactions that cause peak tailing can, in some cases, be strong enough to cause your compound to bind irreversibly to the stationary phase.[1] This is especially true if there are highly acidic sites on the silica. Additionally, the acidic environment of the silica gel can potentially degrade sensitive compounds.[12]

Solutions:

• Deactivate the Silica Gel: Before packing your column, you can reduce the acidity of the silica gel. This can be done by preparing a slurry of the silica in your mobile phase that already contains a basic modifier like triethylamine. Let this slurry stir for a while before packing the column.

• Use an Alternative Stationary Phase: As mentioned for peak tailing, switching to a less acidic stationary phase like amino-functionalized silica or alumina is a highly effective solution to prevent irreversible binding.[2][5]

• Dry Loading with a Basic Adsorbent: If you are dry loading your sample, instead of adsorbing it onto silica gel, use a small amount of a less acidic material like Celite or Florisil.

• Increase Eluent Polarity Drastically: If you suspect your compound is stuck on the column, you can try to "strip" it off by flushing the column with a very polar solvent system, such as 10-20% methanol in dichloromethane with 1% ammonium hydroxide.[5]

Problem 3: My compound won't elute from the column, even with a high percentage of polar solvent.

Answer:

This is an extreme case of the low yield problem, where the compound is so strongly adsorbed that your current mobile phase is not strong enough to elute it.

Causality: The affinity of the basic amine for the acidic silica is greater than the eluting power of your mobile phase.

Solutions:

• Introduce a Stronger, More Polar Solvent: If you are using a hexane/ethyl acetate system, switch to a stronger mobile phase like dichloromethane/methanol.[13] Methanol is a very polar solvent that is effective at eluting polar compounds.

• Add a Basic Modifier: As with other issues, adding triethylamine or ammonium hydroxide to your mobile phase will help to disrupt the strong interaction with the silica and promote elution.[1][2] A common and effective eluent for strongly bound amines is a mixture of dichloromethane, methanol, and ammonium hydroxide (e.g., 90:9:1).[5]

• Consider Reversed-Phase: If your compound is sufficiently polar, switching to reversed-phase chromatography might be the best approach.[8]

Problem 4: I can't separate my compound from a close-running impurity.

Answer:

Poor separation or resolution is a common challenge that requires careful method development.

Causality: The selectivity between your target compound and the impurity is low under the current chromatographic conditions. This means that the stationary and mobile phases do not differentiate well enough between the two molecules.

Solutions:

• Optimize the Mobile Phase:

  • Solvent Selectivity: Instead of just increasing the percentage of the polar solvent (which reduces retention but may not improve separation), try a different solvent system altogether. The "selectivity triangle" (e.g., using solvents with different dipole, hydrogen-bonding, and dispersion properties like ethyl acetate, dichloromethane, and methanol) can be a useful guide.

  • Gradient Elution: If you are using an isocratic (constant solvent composition) elution, switch to a gradient elution. Start with a low polarity mobile phase and gradually increase the polarity. This can help to sharpen peaks and improve the separation of compounds with different polarities.

• Change the Stationary Phase: The interaction mechanism is different on different stationary phases, which can dramatically alter selectivity.

  • If you are on silica, try alumina or an amino-functionalized column.[2][5]

  • Switching from normal-phase to reversed-phase (or vice-versa) is a powerful way to change selectivity.[8]

• Improve Column Efficiency:

  • Packing: Ensure your column is packed uniformly without any channels or voids.

  • Loading: Load your sample in a small volume of solvent and as a narrow band at the top of the column.[5]

Visual Workflow: Troubleshooting Common Issues

The following diagram provides a decision tree for troubleshooting the most common problems encountered during the purification of 3-(Cyclohexylamino)propanamide.

Caption: Troubleshooting Decision Tree for Amine Purification.

Data Summary Tables

Table 1: Mobile Phase Modifiers for Amine Purification on Silica Gel

Modifier	Typical Concentration	Volatility	Comments
Triethylamine (TEA)	0.1 - 1%	High	Most common choice, easy to remove under vacuum.[1]
Diethylamine (DEA)	0.1 - 1%	High	Similar to TEA, effective at masking silanol groups.[1]
Ammonium Hydroxide	0.5 - 2%	High	Very effective but significantly increases mobile phase polarity.[1][5]
Pyridine	0.1 - 0.5%	Medium	Can be used, but less common due to odor and higher boiling point.[1]

Table 2: Comparison of Stationary Phases for 3-(Cyclohexylamino)propanamide Purification

Stationary Phase	Primary Interaction	Advantages	Disadvantages
Silica Gel	Normal-Phase (Polar)	Inexpensive, widely available.	Strong interaction with amines causing tailing and low yield.[1]
Amino-functionalized Silica	Normal-Phase (Less Polar)	Excellent for basic compounds, reduces tailing significantly.[2][6]	More expensive than bare silica.
Alumina	Normal-Phase (Polar)	Can be basic, neutral, or acidic; basic alumina is good for amines.[5][7]	Can have lower resolution than silica for some compounds.
Reversed-Phase (C18)	Reversed-Phase (Non-polar)	Excellent for polar compounds, offers different selectivity.[8]	Requires aqueous mobile phases; pH control is critical.[9]

Detailed Experimental Protocol

Protocol: General Purpose Flash Chromatography of 3-(Cyclohexylamino)propanamide on Silica Gel

• Mobile Phase Selection and Preparation: a. Start by developing a solvent system using Thin Layer Chromatography (TLC). A good starting point for a compound like 3-(Cyclohexylamino)propanamide might be a mixture of dichloromethane (DCM) and methanol (MeOH). b. Spot your crude reaction mixture on a silica gel TLC plate. c. Develop the plate in different ratios of DCM:MeOH (e.g., 99:1, 95:5, 90:10). d. The ideal solvent system should give your target compound an Rf value of approximately 0.2-0.4. e. Prepare a bulk solution of your chosen mobile phase. Crucially, add 0.5% (v/v) of triethylamine or ammonium hydroxide to this solution. [1][5]

• Column Packing: a. Choose an appropriate size column for the amount of crude material you need to purify. b. Prepare a slurry of silica gel in your prepared mobile phase. c. Pour the slurry into the column and use gentle pressure or tapping to create a well-packed, uniform bed. d. Add a thin layer of sand to the top of the silica bed to prevent disruption during sample loading.

• Sample Loading: a. Dissolve your crude 3-(Cyclohexylamino)propanamide in a minimal amount of the mobile phase or DCM. b. Carefully apply the sample solution to the top of the column. c. Alternatively, for less soluble samples, perform a "dry load": dissolve the crude material in a suitable solvent, add a small amount of silica gel, evaporate the solvent to get a dry powder, and then carefully add this powder to the top of the column.

• Elution and Fraction Collection: a. Begin adding the mobile phase to the top of the column and apply pressure (flash chromatography) to start the elution. b. Collect fractions in an organized manner (e.g., in test tubes in a rack). c. Monitor the elution of your compound by TLC analysis of the collected fractions.

• Product Isolation: a. Combine the fractions that contain your pure product. b. Remove the solvent using a rotary evaporator. The use of a volatile base like triethylamine is advantageous here as it will be removed along with the solvent.[1]

Visualizing the Purification Workflow

This diagram illustrates the logical flow from method development to final product isolation.

Caption: Standard Workflow for Amine Purification.

References

• How do I purify ionizable organic amine compounds using flash column chromatography?. (2023, February 10). Biotage. [Link]

• Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• RediSep C-18 reversed phase column Purification of primary amines. (2012, November 9). Teledyne ISCO. [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Restek. [Link]

• HPLC Troubleshooting Guide. Sepax Technologies. [Link]

• Mobile Phase Selection in Method Development: How to Optimize. (2025, October 21). Welch Materials. [Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. (2018, January 3). YouTube. [Link]

• How do I purify the resulting compound after a nitro- to amine-group reduction?. (2014, December 22). Chemistry Stack Exchange. [Link]

• Protein purification troubleshooting guide. Dutscher. [Link]

• Is there an easy way to purify organic amines?. (2023, January 19). Biotage. [Link]

• (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses. [Link]

• Column chromatography issue. (2024, November 17). Reddit. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• Chromatography Techniques for Polar Analytes: Column Selection Guide. Pharma Now. [Link]

• Effect of pH on LC-MS Analysis of Amines. Waters Corporation. [Link]

• Method for producing and purifying 3-aminopropanol.

• Protein purification troubleshooting. (2017, July 22). ResearchGate. [Link]

• How to seperate organic amine from silica gel?. (2019, January 20). ResearchGate. [Link]

• Organic Amine Flash Purification Using A Novel Stationary Phase. Biotage. [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. Chromatography Online. [Link]

• CAPS; 3-(cyclohexylamino)-1-propane-sulfonic acid. Cepham Life Sciences. [Link]

• How to select organic solvent for mobile phase preparation in HPLC. (2021, September 10). YouTube. [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Restek - Videoartikel [de.restek.com]
• 5. reddit.com [reddit.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. teledyneisco.com [teledyneisco.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Research Products International Corp CAPS [3-(Cyclohexylamino)-1-propanesulphonic | Fisher Scientific [fishersci.com]
• 11. cephamls.com [cephamls.com]
• 12. Chromatography [chem.rochester.edu]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]

resolving 3-(Cyclohexylamino)propanamide solubility issues in aqueous buffers

Introduction

Welcome to the technical support guide for 3-(Cyclohexylamino)propanamide. This document is designed for researchers, scientists, and drug development professionals who may be encountering challenges with the aqueous solubility of this compound. It is important to note that 3-(Cyclohexylamino)propanamide is a specific chemical entity, and its physicochemical properties are not extensively documented in public literature. Therefore, this guide is built upon fundamental principles of medicinal and physical chemistry, drawing parallels from structurally similar molecules to provide a robust framework for troubleshooting.

The primary challenge with this molecule stems from its bifunctional nature: it contains a highly lipophilic cyclohexyl group, which drives poor water solubility, and a basic secondary amine, which allows for pH-dependent solubility manipulation. This guide will provide a series of structured FAQs, troubleshooting protocols, and mechanistic explanations to help you systematically resolve solubility issues and achieve stable, homogenous solutions for your experiments.

Section 1: Understanding the Molecule - Predicted Physicochemical Properties

A thorough understanding of a compound's properties is the first step in troubleshooting its formulation. Based on its structure, C₆H₁₁-NH-CH₂-CH₂-CONH₂, we can predict the key parameters that govern its solubility.

Property	Predicted Value/Characteristic	Rationale & Impact on Solubility
Chemical Structure	C₆H₁₁-NH-CH₂-CH₂-CONH₂	Contains a basic secondary amine (pKa driver) and a lipophilic cyclohexyl moiety (insolubility driver).
Molecular Weight	~170.28 g/mol	Relatively small, but solubility is dominated by functional groups, not size.
pKa (Secondary Amine)	10.5 - 11.0	The secondary amine is basic and will be protonated at pH values below its pKa. This protonation is the primary mechanism for achieving aqueous solubility.[1]
Predicted logP	1.5 - 2.5	The cyclohexyl group significantly increases lipophilicity. This high value predicts low intrinsic solubility of the neutral (free base) form in water.[2]
Key Functional Groups	Secondary Amine, Primary Amide	The amine's basicity is key to pH manipulation. The amide group is polar but largely non-ionizable and can participate in hydrogen bonding.[3]

The Critical Role of pH

For a basic compound like 3-(Cyclohexylamino)propanamide, solubility is fundamentally dictated by pH. The secondary amine can accept a proton (H⁺) to form a positively charged, water-soluble cation. The equilibrium between the un-ionized free base (poorly soluble) and the ionized cation (soluble) is described by the Henderson-Hasselbalch equation.

Key Principle: To dissolve this compound, the pH of the solution must be significantly lower than the pKa of the amine. A common rule of thumb is to adjust the pH to at least 2 units below the pKa to ensure >99% of the compound is in its ionized, soluble form.[4][5]

Caption: pH-dependent equilibrium of 3-(Cyclohexylamino)propanamide.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why won't my compound dissolve in standard PBS at pH 7.4?

A: At pH 7.4, which is significantly below the predicted pKa of ~10.5, the compound should theoretically be fully protonated and soluble. If you are observing insolubility, consider these possibilities:

• Insufficient Acid: The compound itself is a base. Adding it to a buffer of limited capacity may raise the local pH, causing the compound to remain in its neutral, insoluble form.

• Incorrect Starting Form: You may be working with the "free base" form of the compound, which has very low intrinsic solubility. The primary strategy is to convert it to a salt.

• Concentration Limit: Your target concentration may exceed the solubility limit of the protonated salt form, even under optimal pH conditions.

Q2: What is the most reliable starting point for dissolving this compound?

A: The most robust method is to prepare a concentrated stock solution in an acidic vehicle and then dilute it into your final buffer. A good starting point is to dissolve the compound in a dilute acid like 0.1 M HCl to ensure complete protonation, and then neutralize it carefully or dilute it into a well-buffered system.

Q3: Can I use organic co-solvents to help with solubility?

A: Absolutely. For lipophilic compounds, co-solvents are a standard and effective technique.[6] Co-solvents like DMSO, ethanol, or PEG 400 work by reducing the overall polarity of the aqueous medium, which makes it more favorable for the nonpolar cyclohexyl group to enter the solution.

Q4: I managed to dissolve the compound, but it precipitated after a few hours. What is happening?

A: This is a common issue related to solution stability. The most likely cause is a gradual increase in the pH of your solution. This can happen if your buffer has insufficient buffering capacity or if the solution absorbs atmospheric CO₂, which can acidify the buffer slightly but may not be enough to keep the compound protonated if it's near the edge of its solubility.[7] Always check the final pH of your solution after the compound has been added.

Section 3: Troubleshooting Guide

Problem 1: Compound Fails to Dissolve in the Target Aqueous Buffer

• Potential Cause A: Suboptimal pH

  • Explanation: The pH of your buffer is too high to maintain the compound in its ionized, soluble form. The compound is predominantly in its neutral "free base" state, which is poorly soluble due to the lipophilic cyclohexyl group.

  • Solution: pH Modification Strategy

    • This protocol relies on ensuring complete protonation of the basic amine before introducing it to the final buffer system.

• Potential Cause B: Target Concentration Exceeds Intrinsic Solubility

  • Explanation: Even when fully protonated, every salt has a maximum solubility limit. Your desired experimental concentration may simply be too high for a purely aqueous system.

  • Solution: Co-Solvent Addition

    • Explanation of Causality: Co-solvents such as DMSO, ethanol, or polyethylene glycols (PEGs) decrease the polarity of the water-based solvent system. This reduction in polarity lowers the energy penalty required to solvate the hydrophobic cyclohexyl moiety of your compound, thereby increasing solubility.[8]

• Potential Cause C: High Crystallinity & Low Intrinsic Solubility

  • Explanation: The compound's crystal lattice energy may be too high to be overcome by simple pH adjustment or mild co-solvent conditions. In these cases, more advanced formulation aids are required.

  • Solution: Use of Solubilizing Excipients

    • Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate the lipophilic cyclohexyl group of your compound, forming an "inclusion complex" where the new host-guest entity has significantly improved aqueous solubility.[9][10][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a very common and effective choice.

    • Surfactants: Surfactants form micelles in water above a certain concentration (the Critical Micelle Concentration, CMC). These micelles have a hydrophobic core that can entrap your poorly soluble compound, effectively dissolving it in the bulk aqueous phase.[12][13][14] Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Poloxamer 188 are often used.

Problem 2: Solution is Initially Clear but Precipitates Over Time

• Potential Cause A: pH Drift

  • Explanation: The buffer's capacity was insufficient to handle the basic load of the compound, or it has destabilized over time (e.g., through absorption of atmospheric CO₂). The resulting pH increase causes the compound to deprotonate and crash out of solution.

  • Solution: Buffer Optimization

    • Verify Buffer Capacity: Ensure your chosen buffer is effective at the target pH and has a high enough concentration (typically 25-100 mM) to resist pH changes.[7]

    • Measure Final pH: Always use a calibrated pH meter to measure the pH of the final solution after adding the compound. Adjust as necessary with dilute acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH).

    • Store Properly: Keep solutions in tightly sealed containers to minimize gas exchange with the atmosphere.[15]

• Potential Cause B: Common Ion Effect or Buffer Interaction

  • Explanation: In rare cases, components of the buffer itself (e.g., phosphate or citrate) could form a less soluble salt with your protonated compound, leading to precipitation.

  • Solution: Screen Different Buffers

    • If you observe precipitation in a phosphate buffer, try repeating the experiment in a different buffer system that is effective at the same pH, such as HEPES or MOPS.

Section 4: Standard Operating Protocols

Protocol 1: Preparation of an Acidic Stock Solution

• Weigh Compound: Accurately weigh the required amount of 3-(Cyclohexylamino)propanamide (free base) powder.

• Initial Solubilization: Add a small volume of 0.1 M HCl to the powder. Vortex or sonicate briefly. The goal is to create a concentrated slurry or solution.

• Titrate to Dissolve: Continue adding 0.1 M HCl dropwise while vortexing until all of the solid has dissolved. This creates a concentrated stock solution of the hydrochloride salt form.

• Dilution: Pipette the required volume of this acidic stock into your final, well-stirred aqueous buffer. The buffer's capacity should be sufficient to neutralize the small amount of acid added and maintain the target pH.

• Verification: Check the pH of the final solution and adjust if necessary. Visually inspect for any signs of precipitation.

Protocol 2: Solubility Enhancement with Co-solvents

• Prepare Co-solvent Stock: Dissolve the compound in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration stock (e.g., 50-100 mM). Most organic compounds are highly soluble in pure DMSO.

• Serial Dilution: Prepare a series of test buffers containing varying percentages of the same co-solvent (e.g., 0%, 1%, 2%, 5%, 10% DMSO in PBS).

• Spike and Observe: Add a small volume of the DMSO stock solution to each of the co-solvent buffers to reach your target final concentration.

• Equilibrate and Assess: Vortex each solution, allow it to equilibrate for 1-2 hours at room temperature, and then visually assess for precipitation. This will determine the minimum percentage of co-solvent required.

Protocol 3: Screening for Solubility Enhancement with Cyclodextrins

• Prepare Cyclodextrin Solutions: Create a set of aqueous solutions containing different concentrations of a cyclodextrin, such as HP-β-CD (e.g., 0%, 1%, 2.5%, 5%, 10% w/v in your desired buffer).

• Add Compound: Add an excess amount of your solid 3-(Cyclohexylamino)propanamide powder to each solution.

• Equilibrate: Tightly cap the vials and place them on a rotator or shaker at a controlled temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Separate and Quantify: After equilibration, filter each suspension through a 0.22 µm syringe filter to remove the undissolved solid.

• Analyze: Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV). This will generate a phase-solubility diagram and identify the most effective cyclodextrin concentration.

Section 5: Mechanistic Insights & Workflows

Caption: A tiered workflow for troubleshooting solubility issues.

Caption: Mechanisms of solubilization by excipients.

References

• Solubility of Things. Solubility of Propanamide. Available from: [Link]

• Asian Journal of Dental and Health Sciences. Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. (2022). Available from: [Link]

• Wikipedia. Propanamide. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 551691, 3-Cyclohexylpropanamide. Available from: [Link]

• LCGC International. Buffer Preparation — Hints, Tips and Common Errors. Available from: [Link]

• Al-Ghazali, M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. Available from: [Link]

• Yugatama, A. Handbook of Pharmaceutical Excipients. Academia.edu. Available from: [Link]

• WJBPHS. Solubility enhancement techniques: A comprehensive review. (2023). Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. The Role of Surfactants in Solubilization of Poorly Soluble. (2024). Available from: [Link]

• Pobudkowska, A., et al. (2012). Study of pH-dependent drugs solubility in water. ResearchGate. Available from: [Link]

• MedicinesComplete. Pharmaceutical Excipients. Available from: [Link]

• SciSpace. Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Available from: [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available from: [Link]

• Kumar, S., et al. (2018). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - PubMed Central. Available from: [Link]

• Mettler Toledo. Buffer Preparation – Solutions, Calculation & Solving Common Problems. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6578, Propionamide. Available from: [Link]

• MDPI. The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. (2023). Available from: [Link]

• Singh, H., et al. (2023). A recent overview of surfactant–drug interactions and their importance. PMC - PubMed Central. Available from: [Link]

• Cytiva. Maximizing scale up: Critical considerations for buffer preparation. (2023). Available from: [Link]

• University of Arizona College of Pharmacy. Principles of Drug Action 1, Spring 2005, Amines. Available from: [Link]

• Pharmaguideline. Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. Available from: [Link]

• Elsevier. Solubilization by surfactants: Significance and symbolism. Available from: [Link]

• International Journal of Pharmaceutical and Chemical Analysis. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

• Oltra, J.E., et al. (2017). Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. Available from: [Link]

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• 2. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
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• 7. chromatographyonline.com [chromatographyonline.com]
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Technical Support Center: Enhancing Cell Permeability of 3-(Cyclohexylamino)propanamide

Welcome to the technical support center for researchers working with 3-(cyclohexylamino)propanamide and similar chemical entities. This guide is designed to provide in-depth, actionable insights into diagnosing and overcoming challenges related to poor cell permeability. As drug development professionals, we understand that getting a compound to its intracellular target is a critical hurdle. This document moves beyond simple protocols to explain the scientific rationale behind each strategy, empowering you to make informed decisions in your experimental design.

Section 1: Understanding the Challenge - FAQs

This section addresses the fundamental questions regarding the cell permeability of 3-(cyclohexylamino)propanamide.

Q1: Why is my compound, 3-(cyclohexylamino)propanamide, exhibiting poor cell permeability?

A1: Poor cell permeability is a frequent obstacle in drug development, often stemming from a compound's physicochemical properties.[1] For 3-(cyclohexylamino)propanamide, several structural features are likely contributors:

• Polar Surface Area (PSA): The primary amide group (-CONH₂) contains polar nitrogen and oxygen atoms with two hydrogen bond donors (N-H) and one acceptor (C=O). These groups interact favorably with water, making it energetically costly for the molecule to leave the aqueous extracellular space and enter the lipophilic (fatty) interior of the cell membrane. High desolvation penalties for molecules with exposed hydrogen bond donors are a known cause of low passive permeability.[2]

• Ionization State: The secondary amine (-NH-) in the molecule is basic and will likely be protonated at physiological pH (around 7.4), acquiring a positive charge. Charged species are generally membrane-impermeable and struggle to cross the nonpolar lipid bilayer via passive diffusion.[3][4]

• Balance of Lipophilicity and Hydrophilicity: While the cyclohexyl group provides lipophilicity, which is necessary for membrane interaction, its effect may be counteracted by the highly polar propanamide headgroup. An optimal balance, often measured by LogP or LogD, is crucial for effective passive diffusion. Increasing lipophilicity can improve membrane permeability but may also lead to poor aqueous solubility.[5]

The combination of a charged, polar headgroup with a moderately lipophilic tail presents a classic permeability challenge.

Q2: How do I experimentally confirm and quantify the low permeability of my compound?

A2: A tiered, systematic approach using established in vitro assays is the gold standard for quantifying permeability.[1] This ensures you are building a robust dataset to guide your optimization strategy.

• Tier 1: Parallel Artificial Membrane Permeability Assay (PAMPA): This is a cell-free, high-throughput assay that isolates and measures passive diffusion.[6] It's an excellent first step to determine the compound's intrinsic ability to cross a lipid barrier without the confounding factors of active transporters.[1][7]

• Tier 2: Cell-Based Permeability Assays (Caco-2 or MDCK): If passive permeability is low, or if you suspect active transport is involved, moving to a cell-based model is critical.

  • Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form tight junctions, mimicking the intestinal epithelium.[8][9] It provides a comprehensive assessment of both passive (transcellular and paracellular) and active transport mechanisms, including efflux pumps like P-glycoprotein (P-gp) that can actively remove your compound from the cell.[1][10]

  • MDCK (Madin-Darby Canine Kidney) Assay: This is another common cell-based model that can be engineered to express specific transporters, making it useful for mechanistic studies.

A direct measurement of compound accumulation inside cells can also be performed using cellular uptake assays in your specific cell line of interest.

Below is a logical workflow for diagnosing and addressing permeability issues.

Caption: Workflow for troubleshooting poor cell permeability.

Section 2: Strategies for Enhancing Permeability

Once poor permeability is confirmed, several scientifically-grounded strategies can be employed. These fall into two main categories: medicinal chemistry modifications and formulation-based approaches.

Q3: What are the primary medicinal chemistry strategies to improve the permeability of 3-(cyclohexylamino)propanamide?

A3: Medicinal chemistry approaches involve rationally modifying the molecule's structure to improve its drug-like properties.[11]

1. Prodrug Approach

A prodrug is an inactive or less active derivative of a parent drug that undergoes enzymatic or chemical conversion within the body to release the active compound.[12][13][14] This is a highly effective strategy for temporarily masking polar functional groups that hinder membrane transport.[4][15]

• Causality: By masking the polar amide or the charged amine with a lipophilic promoiety, the overall lipophilicity of the molecule is increased, facilitating its passive diffusion across the cell membrane. Once inside the cell, cellular enzymes (e.g., esterases) cleave the promoiety, regenerating the active parent compound at its site of action.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amide-to-ester substitution as a stable alternative to N-methylation for increasing membrane permeability in cyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. sygnaturediscovery.com [sygnaturediscovery.com]
• 7. researchgate.net [researchgate.net]
• 8. enamine.net [enamine.net]
• 9. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Drug Discovery and Regulatory Considerations for Improving In Silico and In Vitro Predictions that Use Caco-2 as a Surrogate for Human Intestinal Permeability Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
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• 14. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Assay Parameters for 3-(Cyclohexylamino)propanamide Experiments

Welcome to the technical support center for researchers working with 3-(Cyclohexylamino)propanamide and its analogs. This guide is designed to provide you with field-proven insights and troubleshooting strategies to navigate the complexities of assay development for this class of small molecules. As a novel or less-characterized compound, establishing robust and reproducible experimental protocols is paramount. This resource will equip you with the foundational knowledge and practical guidance to optimize your assays, interpret your data with confidence, and avoid common pitfalls.

I. Foundational Knowledge & Initial Compound Handling

Before embarking on any biological assay, a thorough understanding of the physicochemical properties of 3-(Cyclohexylamino)propanamide is crucial. These initial steps are often the root cause of downstream experimental variability.

Frequently Asked Questions (FAQs): Compound Handling

Q1: What is the best solvent to use for dissolving 3-(Cyclohexylamino)propanamide?

A1: The solubility of a novel compound must be empirically determined. Start with dimethyl sulfoxide (DMSO), as it is a versatile solvent for many small molecules intended for biological assays.[1] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. For aqueous assay buffers, it is critical to avoid precipitation. A final DMSO concentration of less than 1% is generally recommended in cell-based assays to minimize solvent-induced toxicity.[2] If solubility in DMSO is limited, consider other organic solvents like ethanol or methanol, but always verify their compatibility with your specific assay system.

Q2: My compound is precipitating when I add it to my aqueous assay buffer. What should I do?

A2: Precipitation is a common issue with hydrophobic small molecules.[2][3] Here are several strategies to address this:

• Lower the Final Compound Concentration: Your compound may be exceeding its aqueous solubility limit.

• Optimize DMSO Concentration: While aiming for a low final DMSO concentration, sometimes a slightly higher concentration (e.g., up to 2%) can maintain solubility without significant toxicity. This must be validated with a solvent tolerance test.

• Use a Surfactant: For biochemical assays, adding a non-ionic detergent like Tween-20 or Triton X-100 (typically at 0.01-0.05%) to the assay buffer can help maintain compound solubility.[2]

• Consider Formulation Strategies: For in vivo or complex cellular models, formulation with excipients like cyclodextrins may be necessary to improve solubility.

Q3: How should I assess the stability of 3-(Cyclohexylamino)propanamide in my assay conditions?

A3: Compound stability is a critical parameter.[1] To assess stability, incubate the compound in your final assay buffer at the intended experimental temperature and for the longest duration of your assay. At various time points, analyze the sample using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for degradation products. It's also important to assess its stability in the stock solution over time with freeze-thaw cycles.

II. Assay Development & Optimization Strategies

The choice of assay platform and the optimization of its parameters are critical for generating meaningful data. The following sections provide guidance on developing both biochemical and cell-based assays for 3-(Cyclohexylamino)propanamide.

Workflow for Assay Development

Caption: A generalized workflow for assay development with a novel small molecule.

Biochemical Assays: Unraveling Direct Molecular Interactions

Biochemical assays are invaluable for determining if 3-(Cyclohexylamino)propanamide directly interacts with a purified protein target, such as an enzyme.

Step-by-Step Protocol: Generic Enzyme Inhibition Assay

• Reagent Preparation:

  • Prepare a concentrated stock of your purified enzyme in a suitable buffer that ensures its stability and activity.

  • Prepare a stock solution of the enzyme's substrate.

  • Prepare a stock solution of 3-(Cyclohexylamino)propanamide and any positive/negative control compounds in 100% DMSO.

  • Prepare the assay buffer. The composition will be enzyme-dependent but often contains a buffering agent (e.g., Tris-HCl, HEPES), salts (e.g., NaCl, MgCl2), and additives (e.g., DTT, BSA).

• Enzyme Titration:

  • To determine the optimal enzyme concentration, perform a titration of the enzyme with a fixed, saturating concentration of the substrate.

  • Aim for a concentration that yields a robust signal well above the background and is in the linear range of the reaction progress curve.

• Substrate Titration (Km Determination):

  • Using the optimized enzyme concentration, perform a substrate titration to determine the Michaelis-Menten constant (Km).

  • For inhibitor screening, a substrate concentration at or below the Km is often used to maximize sensitivity to competitive inhibitors.

• Inhibitor Dose-Response:

  • In a microplate, add the assay buffer, the optimized concentration of enzyme, and serial dilutions of 3-(Cyclohexylamino)propanamide.

  • Allow for a pre-incubation period (e.g., 15-30 minutes) for the compound to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the substrate.

  • Monitor the reaction progress over time using a suitable detection method (e.g., absorbance, fluorescence, luminescence).

  • Calculate the initial reaction rates and plot them against the inhibitor concentration to determine the IC50 value.

Troubleshooting Biochemical Assays

Problem	Potential Cause(s)	Recommended Solution(s)
High Well-to-Well Variability	Inconsistent pipetting; Edge effects in the microplate; Compound precipitation.	Use calibrated pipettes; Avoid using the outer wells of the plate or fill them with buffer; Visually inspect the plate for precipitation after compound addition.
No Inhibition Observed	Compound is inactive at the tested concentrations; Compound is unstable; Incorrect assay conditions.	Test a wider range of concentrations; Verify compound stability in the assay buffer; Re-optimize assay parameters (pH, temperature).
Irreproducible IC50 Values	Assay is not robust; Variability in reagent preparation.	Determine the Z'-factor to assess assay quality; Prepare fresh reagents for each experiment.
False Positives	Compound interferes with the detection method (e.g., autofluorescence, light scattering).[4]	Run a counter-screen without the enzyme to identify interfering compounds; Use an orthogonal assay with a different detection method.[5]

Cell-Based Assays: Assessing Phenotypic Effects

Cell-based assays are essential for understanding the effects of 3-(Cyclohexylamino)propanamide in a more biologically relevant context.[6]

Step-by-Step Protocol: General Cell Viability Assay (e.g., MTT/XTT)

• Cell Seeding:

  • Culture cells to a logarithmic growth phase.

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 3-(Cyclohexylamino)propanamide in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound.

  • Include appropriate controls: untreated cells, vehicle control (e.g., medium with the highest concentration of DMSO used), and a positive control for cytotoxicity.

• Incubation:

  • Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) in a cell culture incubator.

• Detection:

  • Add the viability reagent (e.g., MTT, XTT) to each well and incubate according to the manufacturer's instructions.

  • Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Normalize the data to the vehicle control and plot cell viability against compound concentration to determine the GI50/IC50 value.

Troubleshooting Cell-Based Assays

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent Cell Growth	Uneven cell seeding; Edge effects due to evaporation.	Ensure a homogenous cell suspension before seeding; Maintain proper humidity in the incubator and consider not using the outer wells.
High Background Signal	Contamination (e.g., mycoplasma); Reagent instability.	Regularly test for mycoplasma contamination; Prepare fresh reagents and protect them from light if necessary.
Compound-Medium Interactions	Compound binds to serum proteins in the medium, reducing its effective concentration.	Consider reducing the serum concentration during the treatment period, if tolerated by the cells, or perform the assay in a serum-free medium for a short duration.
Unexpected Cellular Morphology Changes	Compound-induced stress or off-target effects.	Perform high-content imaging to assess morphological changes in more detail; Investigate potential off-target liabilities.

III. Hit Validation and Counter-Screening

A crucial step after identifying a "hit" in a primary screen is to validate that the observed activity is real and not an artifact.[7][8]

Strategies for Hit Validation

Caption: A flowchart for the validation of hits from a primary screen.

Common Assay Artifacts and Counter-Screens

Many compounds can interfere with assay technologies, leading to false-positive results. It is essential to perform counter-screens to identify and eliminate these artifacts.

Artifact Type	Mechanism	Recommended Counter-Screen
Compound Autofluorescence	The compound emits light at the same wavelength as the detection fluorophore.	Scan the emission spectrum of the compound alone in the assay buffer.
Luciferase Inhibition	Many small molecules are known to directly inhibit luciferase enzymes used in reporter assays.	Perform an assay with purified luciferase enzyme and the compound.
Compound Aggregation	At higher concentrations, some compounds form aggregates that can sequester and inhibit proteins non-specifically.	Include a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer and observe if the inhibitory activity is attenuated.
Redox Activity	The compound may interfere with assays that rely on redox-sensitive reagents (e.g., resazurin-based viability assays).	Test the compound's effect on the assay reagents in the absence of cells or the target enzyme.

IV. References

• ResearchGate. (2025). Synthesis and biological activity of cyclohexylamine derivatives. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Retrieved from [Link]

• PubMed. (2022). 3-[3-(Phenalkylamino)cyclohexyl]phenols: Synthesis, biological activity, and in silico investigation of a naltrexone-derived novel class of MOR-antagonists. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Antioxidant Properties of NovelN-H andN-Substituted Propanamide Derivatives. Retrieved from [Link]

• ResearchGate. (2025). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Retrieved from [Link]

• MDPI. (n.d.). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-substituted propanamide derivatives of.... Retrieved from [Link]

• PubMed Central. (n.d.). Cell-based optimization of novel benzamides as potential antimalarial leads. Retrieved from [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. Retrieved from [Link]

• PubMed. (n.d.). Hit-to-Lead: Hit Validation and Assessment. Retrieved from [Link]

• Cepham Life Sciences. (n.d.). CAPS; 3-(cyclohexylamino)-1-propane-sulfonic acid. Retrieved from [Link]

• PubMed Central. (n.d.). Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. Retrieved from [Link]

• PubMed Central. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Retrieved from [Link]

• MDPI. (n.d.). Amide Bond Activation of Biological Molecules. Retrieved from [Link]

• Drug Discovery World. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Retrieved from [Link]

• ResearchGate. (n.d.). Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Early Validation of HTS hits using X-ray Crystallography. Retrieved from [Link]

• Montana Molecular. (n.d.). 3CLglow Assay Protocol. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2 - Organic Syntheses Procedure. Retrieved from [Link]

• News-Medical.Net. (2024). The role of cell-based assays for drug discovery. Retrieved from [Link]

• SpiroChem. (n.d.). Hit Validation. Retrieved from [Link]

• ACS Publications. (n.d.). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Retrieved from [Link]

• NIH. (2015). Novel 3′-Processing Integrase Activity Assay by Real-Time PCR for Screening and Identification of HIV-1 Integrase Inhibitors. Retrieved from [Link]

• Global Leading Conferences. (2026). Designing Robust Cell-Based Assays MasterClass - US edition. Retrieved from [Link]

• NCBI. (n.d.). Interpreting and Validating Results from High-Throughput Screening Approaches. Retrieved from [Link]

• MDPI. (n.d.). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Retrieved from [Link]

• Wikipedia. (n.d.). Diazomethane. Retrieved from [Link]

• MDPI. (n.d.). A Multifunctional Peptide Linker Stably Anchors to Silica Spicules and Enables MMP-Responsive Release of Diverse Bioactive Cargos. Retrieved from [Link]

• PubMed. (2025). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Retrieved from [Link]

• MDPI. (2023). Biological Activity of Naphthoquinones Derivatives in the Search of Anticancer Lead Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US20120277471A1 - Synthesis Method of 3-Methylamino-1, 2-Propanediol. Retrieved from

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• 8. Hit Validation | SpiroChem [spirochem.com]

Technical Support Center: Troubleshooting Inconsistent Results in 3-(Cyclohexylamino)propanamide Bioassays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(Cyclohexylamino)propanamide. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding bioassays involving this and similar small molecules. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the scientific reasoning behind them to empower you to design robust and reproducible experiments.

Introduction: Understanding the Molecule

3-(Cyclohexylamino)propanamide is a small molecule characterized by a cyclohexyl ring, a secondary amine, and a propanamide functional group. The presence of the amide linkage is a key feature, as amides can influence a compound's physicochemical properties, such as solubility, stability, and membrane permeability, all of which can significantly impact bioassay performance. This guide will address common challenges encountered when working with this class of compounds in various biological assays.

Frequently Asked Questions (FAQs)

Q1: My 3-(Cyclohexylamino)propanamide stock solution appears cloudy. What should I do?

A1: Cloudiness in your stock solution is a common indicator of poor solubility or precipitation. This can lead to significant errors in your final assay concentration.

• Immediate Action: Do not use a cloudy solution. Centrifuge the solution to pellet the precipitate and use the supernatant, after determining its concentration. Alternatively, prepare a fresh stock solution.

• Troubleshooting Steps:

  • Solvent Selection: Re-evaluate the solvent used for your stock solution. While DMSO is common, for some amide-containing compounds, alternative solvents like ethanol, methanol, or a co-solvent system might be necessary.

  • Solubility Testing: Perform a simple solubility test by preparing small-scale serial dilutions of your compound in the intended solvent and visually inspecting for precipitation.

  • Warming: Gentle warming (e.g., 37°C) can sometimes help dissolve the compound. However, be cautious as this can also lead to degradation of thermally sensitive molecules. Always assess compound stability after warming.

  • Sonication: Brief sonication can also aid in dissolving stubborn compounds.

Q2: I'm observing high variability between replicate wells in my cell-based assay. What are the likely causes?

A2: High variability in cell-based assays is a frequent issue and can stem from multiple sources. A systematic approach is key to identifying the root cause.[1][2]

• Pipetting Technique: Inconsistent pipetting is a primary source of error. Ensure you are using calibrated pipettes and proper technique, such as pre-wetting the tip and consistent dispensing speed.[1]

• Cell Seeding Density: Uneven cell distribution in the microplate wells will lead to variability. Ensure your cell suspension is homogenous before and during plating. Gently swirl the cell suspension between plating wells.

• Edge Effects: The outer wells of a microplate are more susceptible to evaporation, leading to changes in media and compound concentration. To mitigate this, consider not using the outermost wells for experimental data or filling them with sterile media or PBS to create a humidity barrier.

• Compound Precipitation in Media: Your compound may be soluble in the stock solvent but precipitate when diluted into aqueous culture media. Visually inspect the media after adding the compound. If precipitation is suspected, consider using a lower concentration or formulating the compound with a solubilizing agent (e.g., Pluronic F-68).

In-Depth Troubleshooting Guides

Issue 1: Inconsistent Dose-Response Curves

You've run your assay multiple times, but the dose-response curve for 3-(Cyclohexylamino)propanamide shifts, or the maximal effect varies significantly between experiments.

Underlying Causality: This issue often points to problems with compound stability, compound-target interaction kinetics, or assay timing.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent dose-response curves.

Step-by-Step Protocol: Assessing Compound Stability in Assay Media

• Preparation: Prepare a solution of 3-(Cyclohexylamino)propanamide in your complete cell culture media at the highest concentration used in your assay.

• Incubation: Incubate this solution under the same conditions as your actual assay (e.g., 37°C, 5% CO2) for the duration of the experiment.

• Time Points: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Analysis: Analyze the concentration of the parent compound in each aliquot using a suitable analytical method like HPLC-MS.

• Interpretation: A significant decrease in the parent compound concentration over time indicates instability. The amide bond in 3-(Cyclohexylamino)propanamide could be susceptible to hydrolysis, especially at non-physiological pH or in the presence of certain enzymes in the serum of the culture media.

Issue 2: Unexpected Cytotoxicity at High Concentrations

You observe a drop-off in your biological signal at higher concentrations of 3-(Cyclohexylamino)propanamide that is not consistent with the expected pharmacology, suggesting cytotoxicity.

Underlying Causality: Off-target effects, compound aggregation, or impurities in the compound batch can lead to cytotoxicity.

Troubleshooting Workflow:

Caption: Investigating unexpected cytotoxicity.

Data Presentation: Cytotoxicity Profiling

To differentiate between the desired biological effect and cytotoxicity, it is crucial to run a multiplexed assay.

Concentration (µM)	Primary Assay Signal (Relative Luminescence Units)	Cell Viability (% of Control)
0.1	9500	100%
1	7200	98%
10	4500	95%
50	1200	55%
100	800	20%

In this example, the significant drop in cell viability above 10 µM suggests that the observed decrease in the primary assay signal at these concentrations is likely due to cytotoxicity and not the specific pharmacological effect of the compound.

Issue 3: Low Bioavailability in Cellular Assays

Your 3-(Cyclohexylamino)propanamide shows high potency in a biochemical (e.g., enzyme) assay but has weak or no activity in a cell-based assay.

Underlying Causality: This discrepancy often points to poor cell permeability. The amide group can contribute to a higher number of hydrogen bond donors, which can negatively impact passive diffusion across the cell membrane.[3]

Strategies to Investigate and Address Low Permeability:

• Amide-to-Ester Substitution: As a medicinal chemistry strategy, replacing the amide with an ester can sometimes improve permeability by reducing the hydrogen bond donor count.[3][4] This is a significant structural change and would be part of a lead optimization program.

• Permeability Assays: Employ standard in vitro permeability assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 permeability assays to quantitatively assess the compound's ability to cross a lipid membrane or a cell monolayer, respectively.

• Efflux Pump Inhibition: The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein). Co-incubation with a known efflux pump inhibitor, such as verapamil, can help determine if active efflux is limiting the intracellular concentration of your compound. An increase in potency in the presence of the inhibitor would support this hypothesis.

Concluding Remarks

Troubleshooting inconsistent bioassay results for a novel compound like 3-(Cyclohexylamino)propanamide requires a systematic and logical approach. By understanding the physicochemical properties of the molecule and the potential pitfalls of in vitro assays, researchers can design more robust experiments and have greater confidence in their data. Always remember to meticulously document your experimental conditions and any deviations from the protocol.

References

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• Puri, S., & Lameh, J. (2013). Common Problems with Cell-Based Assays. In Assay Guidance Manual.
• Jadhav, A., Ferreira, R. S., Klumpp, C., Shinn, P., Yasgar, A., Simeonov, A., & Austin, C. P. (2010). Quantitative analysis of aggregation, autofluorescence, and reactivity artifacts in a screen for inhibitors of a validated enzyme target. Journal of medicinal chemistry, 53(1), 37-51.

• BMG LABTECH. (2022, May 2). Cell-based assays on the rise. Retrieved from [Link]

• Foley, C. A., et al. (2021). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 64(24), 18036–18051.

• Bond, A. (2022, June 20). Amide-to-Ester Substitution as a Strategy for Optimising PROTAC Permeability and Cellular Activity. YouTube. Retrieved from [Link]

• MDPI. (2023). Use of Factorial Designs to Reduce Stability Studies for Parenteral Drug Products: Determination of Factor Effects via Accelerated Stability Data Analysis. Retrieved from [Link]

• Savić, A., et al. (2014). Synthesis, characterization and ROS-mediated cytotoxic action of novel (S,S)-1,3-propanediamine-N,N'-di-2-(3-cyclohexyl)propanoic acid and corresponding esters. Bioorganic chemistry, 54, 73–80.

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• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Refining HPLC Separation for 3-(Cyclohexylamino)propanamide and its Metabolites

As a Senior Application Scientist, this guide provides in-depth technical assistance for researchers, scientists, and drug development professionals working on the HPLC separation of 3-(Cyclohexylamino)propanamide and its metabolites. This document is structured in a question-and-answer format to directly address common challenges and provide practical, field-proven solutions.

Section 1: Fundamental Challenges and Initial Method Development

This section addresses the common hurdles encountered when developing an HPLC method for a basic, amine-containing compound like 3-(Cyclohexylamino)propanamide.

Q1: My peak shape for 3-(Cyclohexylamino)propanamide is exhibiting significant tailing in reversed-phase HPLC. What are the primary causes and how can I fix this?

A1: Peak tailing is a common issue when analyzing basic compounds like 3-(Cyclohexylamino)propanamide on traditional silica-based reversed-phase columns. The primary cause is the interaction between the basic amine groups of your analyte and acidic residual silanol groups on the silica surface of the stationary phase.[1][2] These interactions lead to a secondary retention mechanism, causing the peak to tail.

Here’s a systematic approach to troubleshoot and resolve peak tailing:

• Mobile Phase pH Adjustment: Operating at a low pH (around 2-3) will protonate the silanol groups, minimizing their interaction with the protonated amine of your analyte.[1] Conversely, a high pH (above 8) will deprotonate the analyte, reducing its interaction with the silanol groups. However, ensure your column is stable at the chosen pH.

• Use of an End-Capped Column: Modern, high-purity silica columns with advanced end-capping are designed to minimize the number of accessible silanol groups, significantly reducing peak tailing for basic compounds.[2]

• Mobile Phase Additives: The addition of a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites, improving peak shape. However, TEA can be problematic for mass spectrometry detection due to ion suppression.

• Lower Analyte Concentration: Overloading the column can lead to peak tailing. Try injecting a lower concentration of your sample to see if the peak shape improves.[1]

Q2: I have poor retention of 3-(Cyclohexylamino)propanamide on my C18 column. What are my options to increase retention?

A2: Poor retention of polar compounds on nonpolar stationary phases is a frequent challenge. 3-(Cyclohexylamino)propanamide, being a relatively small and polar molecule, may not interact strongly with a C18 phase. Here are several strategies to enhance retention:

• Reduce the Organic Content of the Mobile Phase: The most straightforward approach is to decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. This will increase the polarity of the mobile phase, promoting greater interaction between your analyte and the stationary phase.

• Consider a More Retentive Stationary Phase: If reducing the organic content is not sufficient or leads to other issues, consider a column with a higher carbon load or a different bonded phase like phenyl-hexyl, which can offer alternative selectivity.

• Ion-Pairing Chromatography: For basic compounds, adding an ion-pairing reagent to the mobile phase can significantly increase retention. An anionic ion-pairing reagent, such as an alkyl sulfonate (e.g., sodium dodecyl sulfate), will form a neutral ion pair with the protonated amine of your analyte, which will have a much stronger affinity for the reversed-phase stationary phase.[3]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for the separation of polar compounds.[4][5][6] In HILIC, a polar stationary phase (like bare silica, diol, or amide) is used with a mobile phase rich in organic solvent.[6] Water acts as the strong eluting solvent. This technique promotes the partitioning of polar analytes into a water-enriched layer on the surface of the stationary phase, leading to their retention.[5]

Q3: How do I choose between acetonitrile and methanol as the organic modifier in my mobile phase?

A3: The choice between acetonitrile (ACN) and methanol (MeOH) can impact selectivity, resolution, and backpressure.[7]

Feature	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Stronger eluent for many compounds in reversed-phase.	Weaker eluent, often requiring higher concentrations for similar retention.
Selectivity	Can offer different selectivity due to its aprotic nature.	As a protic solvent, it can engage in hydrogen bonding, altering selectivity.
UV Cutoff	Lower UV cutoff (~190 nm), beneficial for low-wavelength detection.[7]	Higher UV cutoff (~205 nm).[7]
Viscosity/Pressure	Lower viscosity, resulting in lower backpressure.[7]	Higher viscosity, leading to higher backpressure.
Cost	Generally more expensive.	More economical.

Recommendation: Start with acetonitrile due to its favorable viscosity and UV transparency. However, if you are struggling with co-eluting peaks, switching to methanol is a valuable strategy to alter selectivity and potentially achieve the desired separation.

Section 2: Advanced Separation Strategies and Metabolite Analysis

This section delves into more complex separation challenges, including the analysis of structurally similar metabolites and chiral separations.

Q4: I need to separate 3-(Cyclohexylamino)propanamide from its potential metabolites, which are likely to be more polar. What is the best chromatographic approach?

A4: The separation of a parent drug from its more polar metabolites is a classic challenge in drug metabolism studies. The increased polarity of metabolites is due to metabolic processes like hydroxylation or N-dealkylation.

A gradient elution method in reversed-phase HPLC is typically the most effective approach.[8] A gradient allows for the elution of the more polar metabolites early in the run, followed by the less polar parent compound with increasing organic solvent concentration.

For very polar metabolites that are not well-retained even with a highly aqueous mobile phase, HILIC is a powerful alternative.[4][5] In HILIC, the elution order is generally reversed, with the most polar compounds being retained the longest.[5]

Here is a workflow to guide your decision:

Decision workflow for separating parent drug and metabolites.

Q5: My drug candidate, 3-(Cyclohexylamino)propanamide, is chiral. How can I separate the enantiomers?

A5: The separation of enantiomers is crucial in pharmaceutical development, as different enantiomers can have distinct pharmacological and toxicological profiles. Chiral HPLC is the most widely used technique for this purpose.[9][10] There are two main approaches for chiral separation in HPLC:

• Direct Chiral Separation: This involves the use of a chiral stationary phase (CSP).[11] CSPs are designed with a chiral selector that interacts differently with each enantiomer, leading to their separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are very popular and have broad applicability.[11] The choice of mobile phase (normal-phase, reversed-phase, or polar organic) will depend on the specific CSP and the analyte.

• Indirect Chiral Separation: This method involves derivatizing the enantiomeric mixture with a chiral derivatizing agent to form diastereomers.[11][12] These diastereomers have different physical properties and can be separated on a standard achiral HPLC column.[11] This approach can be effective but requires an additional reaction step and a suitable functional group on the analyte for derivatization.[12]

Starting Point for Chiral Method Development:

• Column Screening: Screen a set of commercially available chiral columns with different selectivities under various mobile phase conditions.

• Mobile Phase: For polysaccharide-based columns, start with a mobile phase of hexane/isopropanol or ethanol for normal-phase mode, or a buffered aqueous/organic mixture for reversed-phase mode.

Q6: I am using LC-MS for detection. What are the key considerations for mobile phase selection?

A6: When coupling HPLC with mass spectrometry (MS), the choice of mobile phase is critical to ensure compatibility with the ionization source (e.g., electrospray ionization - ESI).

• Volatile Buffers are Essential: Non-volatile buffers, such as phosphate, will precipitate in the MS source, leading to contamination and signal suppression.[13] Use volatile buffers like ammonium formate, ammonium acetate, or ammonium bicarbonate.[14]

• Avoid Non-Volatile Additives: Additives like TEA and ion-pairing reagents (e.g., alkyl sulfonates) are generally not MS-friendly. Trifluoroacetic acid (TFA) can be used but is known to cause significant ion suppression in positive ion mode.[15] If an acidic modifier is needed, formic acid (0.1%) is the preferred choice for good protonation and MS compatibility.[16]

Recommended MS-Compatible Buffers:

Buffer System	Useful pH Range
Formic Acid / Ammonium Formate	2.7 - 4.7
Acetic Acid / Ammonium Acetate	3.8 - 5.8
Ammonium Bicarbonate	6.6 - 8.6

Data compiled from various sources.[13][14]

Section 3: Troubleshooting Guide

This section provides a quick reference for common problems and their solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Fronting	Sample solvent stronger than mobile phase; Column overload.	Dissolve sample in mobile phase; Inject a smaller volume or lower concentration.
Split Peaks	Partially blocked column frit; Column void.	Reverse flush the column; Replace the column.[1]
Broad Peaks	Extra-column dead volume; Column degradation.	Use shorter, narrower ID tubing; Replace the column.[2]
Baseline Drift	Column not equilibrated; Mobile phase composition changing.	Flush the column with the new mobile phase for a sufficient time; Ensure proper mobile phase mixing.
Ghost Peaks	Contamination in the mobile phase or injector.	Use fresh, high-purity solvents; Clean the injection port and syringe.

Experimental Protocols

Protocol 1: General Reversed-Phase Gradient Method for 3-(Cyclohexylamino)propanamide and its Metabolites

• Column: C18, 2.1 x 100 mm, 2.7 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Detection: UV at a suitable wavelength or MS.

Protocol 2: HILIC Method for Polar Metabolites

• Column: Amide or Silica-based HILIC column, 2.1 x 100 mm, 3 µm particle size.

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.

• Gradient: 0% B to 100% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 2 µL.

• Detection: MS.

Protocol 3: Chiral Separation Screening

• Column: Polysaccharide-based chiral column (e.g., Chiralpak IA, IB, or IC).

• Screening Mobile Phases:

  • Normal Phase: Hexane/Ethanol (90:10, 80:20, 70:30).

  • Reversed Phase: Water/Acetonitrile (60:40, 50:50, 40:60) with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min for analytical scale (4.6 mm ID).

• Temperature: 25 °C.

• Detection: UV.

Visualizations

General HPLC troubleshooting flowchart.

References

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC - NIH. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. Available at: [Link]

• Chiral HPLC Separations - Phenomenex. Available at: [Link]

• A Guide to HPLC and LC-MS Buffer Selection. Available at: [Link]

• Separation of Propanamide, 3-[(phenylmethyl)amino]- on Newcrom R1 HPLC column. Available at: [Link]

• Peak Tailing in HPLC - Element Lab Solutions. Available at: [Link]

• Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome | Journal of Proteome Research - ACS Publications. Available at: [Link]

• Mastering HILIC-Z Separation for Polar Analytes | Agilent. Available at: [Link]

• Importance of Mobile Phase Buffer Selection for HPLC to LC-MS - Veeprho. Available at: [Link]

• Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - NIH. Available at: [Link]

• Development of a reversed-phase HPLC method for determination of related impurities of Lenalidomide - Chemical Review and Letters. Available at: [Link]

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing | LCGC International - Chromatography Online. Available at: [Link]

• Chiral Separation of Pharmaceuticals by High Performance Liquid Chromatography. Available at: [Link]

• Development and Validation of a Reversed-Phase HPLC Method with UV Detection for the Determination of L-Dopa in Vicia faba L. Broad Beans - MDPI. Available at: [Link]

• Biotransformation and clearance of 3-(phenylamino)propane-1,2-diol, a compound present in samples related to toxic oil syndrome, in C57BL/6 and A/J mice - PubMed. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. Available at: [Link]

• Acceptable volatile buffer system for pH 7-8? - Chromatography Forum. Available at: [Link]

• Amines-Ion Pairing - Chromatography Forum. Available at: [Link]

• (PDF) Review on strategies for analysis of some Structurally Related Pharmaceutical Compounds: Approach to forced degradation, degradation kinetics and impurity profiling of drugs - ResearchGate. Available at: [Link]

• (PDF) HPLC separation of enantiomers of some potential beta-blockers of the aryloxyaminopropanol type using macrocyclic antibiotic chiral stationary phases. Studies of the mechanism of enantioseparation, Part XI - ResearchGate. Available at: [Link]

• Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column | LCGC International. Available at: [Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc.. Available at: [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Available at: [Link]

• HPLC Separation of Drugs - SIELC Technologies. Available at: [Link]

• Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions. Available at: [Link]

• Packed-Nanofiber Solid-Phase Extraction Coupled with High-Performance Liquid Chromatography Fluorescence for Determining Gut Microbiota–Host Cometabolites and Indoleamines in Human Urine - MDPI. Available at: [Link]

• Chiral HPLC separation: strategy and approaches - Chiralpedia. Available at: [Link]

• RediSep C-18 reversed phase column Purification of primary amines - Teledyne ISCO. Available at: [Link]

• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Available at: [Link]

• SELECTION OF BUFFERS IN LC-MS/MS: AN OVERVIEW Review Article. Available at: [Link]

• Ion-pairing chromatography and amine derivatization provide com- plementary approaches for the targeted LC-MS analysis of the - SciSpace. Available at: [Link]

• Tips and Tricks of HPLC System Troubleshooting - Agilent. Available at: [Link]

• What can I use to purify polar reaction mixtures? - Biotage. Available at: [Link]

• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Available at: [Link]

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managing pH sensitivity in experiments with 3-(Cyclohexylamino)propanamide

Welcome to the technical support center for 3-(Cyclohexylamino)propanamide. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on managing pH sensitivity during experiments with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy, reproducibility, and success of your work.

Introduction: The Critical Role of pH in Experiments with 3-(Cyclohexylamino)propanamide

3-(Cyclohexylamino)propanamide is a molecule with two key functional groups that dictate its behavior in aqueous solutions: a secondary amine (the cyclohexylamino group) and a primary amide. The secondary amine is basic, meaning it can accept a proton, while the amide bond is susceptible to hydrolysis under certain pH conditions. Understanding and controlling the pH of your experimental environment is therefore paramount to maintaining the compound's integrity, solubility, and activity.

This guide will provide you with the foundational knowledge and practical steps to mitigate pH-related challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is pH so important when working with 3-(Cyclohexylamino)propanamide?

A1: The pH of your solution directly influences two critical properties of 3-(Cyclohexylamino)propanamide:

• Solubility: The cyclohexylamino group is a weak base. In acidic to neutral solutions, this amine group will be protonated, forming a positively charged ammonium salt. This salt form is generally more soluble in aqueous solutions. As the pH increases and becomes more basic, the amine group deprotonates, becoming neutral and significantly less water-soluble. This can lead to precipitation of the compound from your solution, impacting concentration-dependent assays. Weakly basic compounds generally exhibit higher solubility in acidic environments due to ionization.[1]

• Stability: The amide bond in 3-(Cyclohexylamino)propanamide can undergo hydrolysis to form cyclohexylamine and 3-aminopropanoic acid. This degradation is catalyzed by both acidic and basic conditions, although it is typically a slow process that may be accelerated by heat.[2][3] Maintaining an appropriate pH is crucial to prevent the chemical breakdown of your compound over the course of an experiment.

Q2: What is the estimated pKa of 3-(Cyclohexylamino)propanamide?

A2: While the exact pKa of 3-(Cyclohexylamino)propanamide may not be readily available, we can estimate it based on its structure. The key basic center is the secondary amine of the cyclohexylamino group. The pKa of cyclohexylamine is approximately 10.64.[4] Most simple alkylamines have pKa values for their conjugate acids in the 10-11 range.[5][6][7] Therefore, it is reasonable to expect the pKa of the conjugate acid of 3-(Cyclohexylamino)propanamide to be in a similar range. This means that at a pH below ~10.5, a significant portion of the molecule will be in its protonated, more soluble form.

Q3: At what pH is 3-(Cyclohexylamino)propanamide most stable?

A3: Amide hydrolysis is minimized at a neutral pH. Both strongly acidic and strongly basic conditions can promote hydrolysis.[2][3][8][9][10] Therefore, for prolonged storage in solution or for experiments where stability is a primary concern, maintaining a pH in the neutral range (approximately 6-8) is advisable. However, this needs to be balanced with solubility requirements.

Troubleshooting Guide

Issue 1: Compound Precipitation or Cloudiness in Solution

Symptoms:

• Visible particulate matter or cloudiness in your experimental solution.

• Inconsistent results in concentration-dependent assays.

• Lower than expected compound concentration when measured analytically.

Root Cause: This is most likely due to the deprotonation of the cyclohexylamino group at a pH that is too high, leading to the formation of the less soluble free base. Weakly basic compounds are known to have good solubility in acidic environments but can precipitate in near-neutral or basic conditions.[1]

Solutions:

• pH Adjustment: Carefully lower the pH of your stock solution or experimental buffer. A pH of 7.4 or slightly lower is often a good starting point for biological experiments.

• Buffer Selection: Ensure you are using an appropriate buffer system that can maintain the desired pH throughout your experiment.[11] Refer to the Buffer Selection and Preparation Protocol below.

• Solvent consideration: If aqueous solubility remains an issue even at a slightly acidic pH, consider using a co-solvent such as DMSO or ethanol in your stock solution. However, be mindful of the final concentration of the organic solvent in your assay, as it may affect the biological system.

Issue 2: Compound Degradation and Loss of Activity

Symptoms:

• Decreased biological activity over time.

• Appearance of new peaks in analytical chromatography (e.g., HPLC) that correspond to hydrolysis products.

• Inconsistent experimental results, especially in long-term studies.

Root Cause: The amide bond is likely undergoing hydrolysis due to exposure to either strongly acidic or basic conditions, potentially accelerated by elevated temperatures.[2][3]

Solutions:

• Maintain Neutral pH: For long-term experiments or when storing solutions, use a buffer with a pH between 6 and 8 to minimize the rate of both acid and base-catalyzed hydrolysis.

• Temperature Control: Avoid prolonged heating of solutions containing 3-(Cyclohexylamino)propanamide.[2][3][9] If heating is necessary, minimize the duration and consider if a lower temperature for a longer time is feasible. Prepare fresh solutions for each experiment if possible.

• Aseptic Technique: In cell culture experiments, microbial contamination can lead to significant pH shifts in the media, which can in turn affect compound stability.[12] Always use proper aseptic techniques.

Experimental Protocols

Protocol 1: Buffer Selection and Preparation

Choosing the right buffer is crucial for managing pH. An ideal buffer should have a pKa value close to the desired experimental pH.[13][14]

Step-by-Step Guide:

• Determine the Optimal pH for Your Experiment: Consider both the solubility of 3-(Cyclohexylamino)propanamide and the requirements of your biological system (e.g., cell culture, enzyme assay). For many biological assays, a pH range of 7.0-7.4 is a good starting point.

• Select a Buffer with an Appropriate pKa: Choose a buffer with a pKa within +/- 1 unit of your target pH.[13][14]

Target pH Range	Recommended Buffers	pKa (at 25°C)	Notes
6.0 - 7.0	MES	6.15	Good for many biochemical assays.
6.8 - 8.2	HEPES	7.55	A common and robust buffer for cell culture and other biological experiments.
7.0 - 8.2	MOPS	7.20	Another widely used buffer in biological research.
7.2 - 9.0	Tris	8.10	Be aware that the pKa of Tris is highly temperature-dependent.
6.5 - 7.9	Phosphate (PBS)	7.20	Can precipitate with certain divalent cations like Ca2+ and Mg2+.[15]

• Prepare the Buffer:

  • Use high-purity water and reagents.

  • Dissolve the buffering agent in about 80% of the final desired volume of water.

  • Adjust the pH to the desired value using a concentrated strong acid (e.g., HCl) or a strong base (e.g., NaOH).

  • Bring the solution to the final volume with water.

  • Verify the final pH with a calibrated pH meter.

Visualizing pH-Dependent Effects

Diagram 1: pH-Dependent Equilibrium of 3-(Cyclohexylamino)propanamide

Caption: Equilibrium between the soluble and less soluble forms of the compound.

Diagram 2: Amide Hydrolysis Pathways

Caption: Degradation pathways of the compound under acidic and basic conditions.

References

• O'Connor, C. (1970). Acidic and Basic Amide Hydrolysis. Journal of the Chemical Society B: Physical Organic, 934.

• Mechanism of Amide Hydrolysis. (2019, January 15). YouTube. Retrieved from [Link]

• Amide Hydrolysis Using Acid Or Base. (2019, October 7). Master Organic Chemistry. Retrieved from [Link]

• Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. Retrieved from [Link]

• Acid and base-catalyzed hydrolysis of amides. Khan Academy. Retrieved from [Link]

• The hydrolysis of amides. Chemguide. Retrieved from [Link]

• Characterizing the Physicochemical Properties of Two Weakly Basic Drugs and the Precipitates Obtained from Biorelevant Media. National Center for Biotechnology Information. Retrieved from [Link]

• Biological Buffers: The Key to Successful Experiments. (2023, August 2). Hopax Fine Chemicals. Retrieved from [Link]

• On the hydrolysis mechanisms of amides and peptides. (2018, May 15). University of Regina. Retrieved from [Link]

• Simple Method for the Estimation of pKa of Amines. ResearchGate. Retrieved from [Link]

• In vitro tools for evaluating novel dosage forms of poorly soluble, weakly basic drugs: case example ketoconazole. National Center for Biotechnology Information. Retrieved from [Link]

• Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). (2017, April 18). Master Organic Chemistry. Retrieved from [Link]

• Universal buffers for use in biochemistry and biophysical experiments. National Center for Biotechnology Information. Retrieved from [Link]

• Perchlorate. Wikipedia. Retrieved from [Link]

• HPLC Troubleshooting Guide. MilliporeSigma. Retrieved from [Link]

• pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

• Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. Retrieved from [Link]

• Invite Comments on the proposed draft B.Pharm Syllabus. (2025, August 20). Pharmacy Council of India. Retrieved from [Link]

• Buffers. Calbiochem. Retrieved from [Link]

• What is the pKa range of primary and secondary amines (NH3)? A. 2-3 B. 7-8 C. 10-11 D. 14-15. (2023, November 20). Brainly. Retrieved from [Link]

• What Makes a “Good” Laboratory Buffer? (2025, May 29). Bitesize Bio. Retrieved from [Link]

• Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity. (2022, January 6). University of Regina. Retrieved from [Link]

• GPC/SEC Troubleshooting and Good Practice - What You Should Know When You Need To Analyze Polymers, Biopolymers, and Proteins. Agilent. Retrieved from [Link]

• Cyclohexylamine (C6H13N) properties. Mol-Instincts. Retrieved from [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1). Dissolution Technologies. Retrieved from [Link]

• 24.3 Basicity of Amines. OpenStax. Retrieved from [Link]

• Depleted uranium. Wikipedia. Retrieved from [Link]

• 21.4: Acidity and Basicity of Amines. (2020, August 26). Chemistry LibreTexts. Retrieved from [Link]

• Solving the Problem of Aqueous pKa Prediction for Tautomerizable Compounds Using Equilibrium Bond Lengths. (2019, September 6). ChemRxiv. Retrieved from [Link]

• “UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE”. (2024, March 3). International Journal of Novel Research and Development. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming the Purity of Synthesized 3-(Cyclohexylamino)propanamide

For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible research. This guide provides an in-depth technical comparison of analytical techniques for verifying the purity of 3-(Cyclohexylamino)propanamide, a molecule featuring both a secondary amine and an amide functional group. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

Introduction: The Criticality of Purity in 3-(Cyclohexylamino)propanamide

3-(Cyclohexylamino)propanamide is a compound of interest in medicinal chemistry and materials science due to its structural motifs. The presence of impurities, arising from starting materials, by-products, or degradation products, can significantly impact its biological activity, physical properties, and overall safety profile. Therefore, a multi-faceted analytical approach is not just recommended but essential for robust characterization.

This guide will compare and contrast the utility of several key analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry (MS)

• High-Performance Liquid Chromatography (HPLC)

• Fourier-Transform Infrared (FTIR) Spectroscopy

• Elemental Analysis (EA)

• Differential Scanning Calorimetry (DSC)

Orthogonal Analytical Approaches for Purity Determination

A self-validating system for purity assessment relies on the principle of orthogonality, where different analytical techniques with distinct separation and detection principles are employed. This minimizes the risk of overlooking impurities that may not be detectable by a single method.

Caption: Orthogonal analytical workflow for purity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the structural elucidation and purity assessment of organic molecules.[1][2] It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon atom (¹³C NMR) in the molecule.

Causality of Experimental Choice: For 3-(Cyclohexylamino)propanamide, ¹H NMR can be used to confirm the presence of all expected proton signals and their integrations, providing a quantitative measure of the main component against proton-containing impurities. ¹³C NMR, while generally not quantitative, is invaluable for identifying the presence of isomeric impurities or other carbon-containing by-products.

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized 3-(Cyclohexylamino)propanamide and dissolve it in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a known internal standard (e.g., tetramethylsilane - TMS).

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate all signals and compare the relative integrals to the expected proton count for 3-(Cyclohexylamino)propanamide. Any unexpected signals should be investigated as potential impurities.

Caption: A streamlined workflow for NMR analysis.

Mass Spectrometry: Unveiling the Molecular Weight

Mass spectrometry (MS) is a highly sensitive technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[3][4] It is essential for confirming the molecular weight of the synthesized compound and for identifying impurities with different molecular weights.

Causality of Experimental Choice: High-resolution mass spectrometry (HRMS) can provide the exact mass of the parent ion, which can be used to confirm the elemental composition. When coupled with a separation technique like HPLC (LC-MS), it becomes a powerful tool for impurity profiling.[5]

Experimental Protocol: LC-MS

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile/water).

• LC Separation: Inject the sample onto an HPLC system equipped with a C18 column. A gradient elution method is typically used to separate the main compound from any impurities.

• MS Detection: The eluent from the HPLC is directed to the mass spectrometer (e.g., a Q-TOF or Orbitrap).

• Data Acquisition: Acquire mass spectra in both full scan mode and fragmentation mode (MS/MS) to aid in structural elucidation of any detected impurities.

• Analysis: The full scan data will confirm the molecular weight of the main peak. The MS/MS data of impurity peaks can be used to propose their structures.

Caption: The sequential process of LC-MS analysis.

High-Performance Liquid Chromatography (HPLC): The Separation Powerhouse

HPLC is a cornerstone of purity analysis, offering high-resolution separation of compounds in a mixture.[2][6] When coupled with a UV detector, it can provide quantitative purity data based on peak area percentages.

Causality of Experimental Choice: For a compound like 3-(Cyclohexylamino)propanamide, which lacks a strong chromophore, derivatization may be necessary for sensitive UV detection.[6] Alternatively, a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be employed.

Experimental Protocol: HPLC with UV Detection

• Mobile Phase Preparation: Prepare filtered and degassed mobile phases (e.g., a mixture of acetonitrile and water with a buffer).

• Sample Preparation: Accurately prepare a stock solution of the sample and dilute it to an appropriate concentration.

• Method Development: Develop a suitable gradient or isocratic method on a C18 column to achieve good separation of the main peak from any impurity peaks.

• Analysis: Inject the sample and record the chromatogram. The purity is typically calculated as the percentage of the main peak area relative to the total peak area.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[7]

Causality of Experimental Choice: For 3-(Cyclohexylamino)propanamide, FTIR can confirm the presence of key functional groups such as the N-H stretch of the secondary amine and the C=O stretch of the amide. The absence of peaks corresponding to potential starting materials (e.g., a carboxylic acid O-H stretch) can also indicate purity.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Collect the infrared spectrum over a range of approximately 4000 to 400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands and compare them to the expected frequencies for the functional groups in 3-(Cyclohexylamino)propanamide.

Elemental Analysis: Confirming the Empirical Formula

Elemental analysis provides the percentage composition of elements (C, H, N) in a compound.[8][9]

Causality of Experimental Choice: This technique is crucial for confirming that the synthesized compound has the correct empirical formula. A significant deviation from the theoretical values suggests the presence of impurities.

Experimental Protocol: Combustion Analysis

• Sample Preparation: Accurately weigh a small amount of the dried sample (typically 1-3 mg).

• Analysis: The sample is combusted in a stream of oxygen, and the resulting gases (CO₂, H₂O, N₂) are quantitatively measured.

• Calculation: The weight percentages of C, H, and N are calculated and compared to the theoretical values for C₉H₁₈N₂O.

Differential Scanning Calorimetry (DSC): A Thermal Approach to Purity

DSC is a thermal analysis technique that can be used to determine the purity of crystalline solids.[10][11] Impurities typically cause a depression and broadening of the melting point.

Causality of Experimental Choice: This method provides a quantitative measure of purity for highly pure, crystalline samples (>98.5%). It is a valuable orthogonal technique to chromatographic methods.

Experimental Protocol: Purity by Melting Point Depression

• Sample Preparation: Accurately weigh a small amount of the crystalline sample (1-5 mg) into an aluminum pan and hermetically seal it.

• Instrument Setup: Place the sample pan and a reference pan in the DSC cell.

• Data Acquisition: Heat the sample at a slow, constant rate (e.g., 1-2 °C/min) through its melting transition.

• Analysis: The purity is calculated from the shape of the melting endotherm using the van't Hoff equation.

Comparison of Analytical Techniques

Technique	Principle	Information Provided	Strengths	Limitations
¹H NMR	Nuclear spin in a magnetic field	Structural confirmation, quantitative purity	Highly structural detail, quantitative	Less sensitive than MS, complex spectra for mixtures
Mass Spec	Mass-to-charge ratio of ions	Molecular weight, elemental composition (HRMS)	High sensitivity, impurity identification	Isomers are not differentiated, requires ionization
HPLC	Differential partitioning	Separation of components, quantitative purity	High resolution, quantitative	Requires method development, detector limitations
FTIR	Infrared absorption	Functional groups	Fast, non-destructive	Limited structural information, not quantitative
Elemental Analysis	Combustion and gas analysis	Elemental composition	Confirms empirical formula	Not suitable for identifying specific impurities
DSC	Heat flow during thermal transitions	Purity of crystalline solids	Quantitative for high purity samples	Only for crystalline solids, not impurity specific

Conclusion: A Holistic and Validated Approach

Confirming the purity of a synthesized compound like 3-(Cyclohexylamino)propanamide requires a thoughtful and multi-pronged analytical strategy. No single technique is sufficient to provide a complete picture. By employing a combination of orthogonal methods, researchers can build a comprehensive and self-validating data package that provides a high degree of confidence in the identity and purity of their material. This rigorous approach is fundamental to ensuring the integrity and reproducibility of scientific research and development.

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A Comparative Guide to the Cross-Validation of Analytical Methods for 3-(Cyclohexylamino)propanamide

For researchers, scientists, and drug development professionals, the robust quantification of active pharmaceutical ingredients (APIs) and their related impurities is a cornerstone of drug safety and efficacy. This guide provides an in-depth, objective comparison of two common analytical techniques—High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of 3-(Cyclohexylamino)propanamide. The focus is on the cross-validation of these methods, ensuring data integrity and consistency across different analytical platforms.

The principles and protocols described herein are grounded in the authoritative guidelines set forth by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures, which provides a comprehensive framework for demonstrating that an analytical method is fit for its intended purpose.[1][2][3][4]

The Importance of Method Cross-Validation

In the lifecycle of pharmaceutical development, it is not uncommon for analytical methods to be transferred between laboratories or for different techniques to be used for the same analyte. Cross-validation is the formal process of demonstrating that two or more analytical methods are equivalent and can be used interchangeably. This is critical for ensuring consistent results, whether for quality control, stability testing, or clinical trial sample analysis.

This guide will delve into the practical aspects of developing and validating two distinct methods for 3-(Cyclohexylamino)propanamide and then compare their performance characteristics.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for a wide range of compounds.[5][6] For 3-(Cyclohexylamino)propanamide, a reversed-phase HPLC method is a logical choice due to the molecule's moderate polarity.

Rationale for HPLC-UV

• Applicability: HPLC is well-suited for non-volatile and thermally labile compounds, a category into which many pharmaceutical molecules fall.

• Robustness: Modern HPLC systems are highly robust and reproducible, making them ideal for routine quality control applications.

• UV Detection: While 3-(Cyclohexylamino)propanamide lacks a strong chromophore, the amide bond provides sufficient UV absorbance at lower wavelengths (e.g., 200-220 nm) for sensitive detection.

Experimental Workflow: HPLC-UV Method Development

Caption: Workflow for HPLC-UV analysis of 3-(Cyclohexylamino)propanamide.

Detailed Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Chromatographic Conditions:

  • Column: Reversed-phase C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and 20 mM potassium phosphate buffer (pH 3.0) in a 30:70 (v/v) ratio.[7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare a stock solution of 3-(Cyclohexylamino)propanamide reference standard in the mobile phase diluent (acetonitrile/water, 50/50 v/v) at a concentration of 1 mg/mL.

  • Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh and dissolve the sample containing 3-(Cyclohexylamino)propanamide in the mobile phase diluent to achieve a theoretical concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter prior to injection.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

For compounds with sufficient volatility and thermal stability, gas chromatography is a powerful analytical technique. However, the polar nature of the amine and amide groups in 3-(Cyclohexylamino)propanamide necessitates a derivatization step to increase its volatility and improve chromatographic performance.[8]

Rationale for GC-MS

• High Efficiency: Capillary GC columns offer extremely high separation efficiency.[9]

• Sensitivity and Selectivity: Mass spectrometry provides high sensitivity and structural information, which is invaluable for peak identification and purity assessment.

• Alternative Principle: GC relies on partitioning between a gas and a liquid/solid phase, offering a different separation mechanism compared to HPLC, which is beneficial for cross-validation.

Derivatization: A Critical Step

Silylation is a common derivatization technique for compounds with active hydrogens, such as amines and amides.[10] In this case, N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) can be used to replace the active hydrogens with nonpolar trimethylsilyl (TMS) groups, making the molecule more volatile.

Experimental Workflow: GC-MS Method with Derivatization

Caption: Workflow for GC-MS analysis of 3-(Cyclohexylamino)propanamide after derivatization.

Detailed Experimental Protocol: GC-MS

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Chromatographic and MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280°C.

  • Injection Mode: Splitless, 1 µL.

  • Oven Temperature Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, hold for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte for enhanced sensitivity.

• Standard and Sample Preparation:

  • Prepare stock and working standards of 3-(Cyclohexylamino)propanamide in a dry, aprotic solvent like pyridine or acetonitrile.

  • For derivatization, evaporate a known volume of the standard or sample solution to dryness under a stream of nitrogen.

  • Add 50 µL of pyridine and 50 µL of MSTFA to the dried residue.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

Cross-Validation: A Head-to-Head Comparison

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[11] For cross-validation, key performance parameters of both the HPLC-UV and GC-MS methods must be assessed and compared. The acceptance criteria should be predefined and based on regulatory guidelines such as ICH Q2(R2).[2][4]

Overall Cross-Validation Workflow

Caption: A logical workflow for the cross-validation of two analytical methods.

Comparison of Validation Parameters

The following table summarizes the typical performance characteristics that would be evaluated for both methods.

Validation Parameter	HPLC-UV Method	GC-MS Method	Causality and Rationale
Specificity	Resolution from potential impurities and degradation products demonstrated by forced degradation studies.	Chromatographic separation and unique mass fragmentation patterns ensure specificity.	To ensure the signal is unequivocally from the analyte of interest.[11]
Linearity (r²)	> 0.999 over a range of 1-100 µg/mL.	> 0.998 over a range of 0.1-20 µg/mL.	To demonstrate a proportional relationship between signal and concentration. The GC-MS method is often more sensitive, allowing for a lower range.
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%	Assesses the closeness of the measured value to the true value. The multi-step derivatization in GC-MS can introduce slightly more variability.
Precision (% RSD)	Repeatability < 1.0%; Intermediate < 2.0%.	Repeatability < 2.0%; Intermediate < 3.0%.	Measures the degree of scatter between a series of measurements. HPLC generally offers better precision due to simpler sample preparation.
Limit of Detection (LOD)	~0.3 µg/mL	~0.03 µg/mL	The lowest amount of analyte that can be detected. GC-MS in SIM mode is typically an order of magnitude more sensitive.
Limit of Quantitation (LOQ)	~1.0 µg/mL	~0.1 µg/mL	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Robustness	Evaluated by small variations in mobile phase composition, pH, and column temperature.	Evaluated by variations in oven ramp rate and carrier gas flow.	To ensure the method remains unaffected by small, deliberate variations in parameters.

Conclusion and Method Selection

Both HPLC-UV and GC-MS can be developed into robust and reliable methods for the quantification of 3-(Cyclohexylamino)propanamide.

• The HPLC-UV method stands out for its simplicity, high precision, and robustness, making it an ideal choice for routine quality control and release testing in a regulated environment. Its straightforward sample preparation minimizes potential sources of error.

• The GC-MS method , while requiring a more complex sample preparation due to derivatization, offers superior sensitivity and selectivity. This makes it exceptionally well-suited for trace-level impurity analysis, pharmacokinetic studies, or as an orthogonal method to confirm the identity and purity of the analyte. The complementary nature of LC-MS and GC-MS provides a powerful approach for comprehensive characterization.[12]

The cross-validation process, by demonstrating the equivalency of results between these two fundamentally different techniques, provides a high degree of confidence in the analytical data generated. The choice of which method to employ for a specific application will depend on the required sensitivity, the sample matrix, and the intended purpose of the analysis, as outlined in the ICH guidelines.[3][4]

References

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• Brereton, P., et al. (1998). Analytical methods for the determination of 3-chloro-1,2-propandiol and 2-chloro-1,3-propandiol in hydrolysed vegetable protein, seasonings and food products using gas chromatography/ion trap tandem mass spectrometry. Food Additives and Contaminants, 15(4), 451-465. Retrieved from [Link]

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An In Silico Insight: Comparative Docking Analysis of 3-(Cyclohexylamino)propanamide and Known Ligands Against Putative Protein Targets

A Senior Application Scientist's Guide to Virtual Screening and Lead Compound Evaluation

In the landscape of contemporary drug discovery, computational methods serve as an indispensable compass, guiding researchers toward promising lead compounds.[1] In silico molecular docking, a cornerstone of this approach, allows for the prediction of binding affinities and interaction patterns between a ligand and its target protein, thereby accelerating the identification of potential therapeutics.[2][3] This guide provides a comprehensive comparative analysis of 3-(Cyclohexylamino)propanamide, a novel compound of interest, against known ligands for a putative protein target. Through a detailed, step-by-step workflow, we will navigate the intricacies of molecular docking, from target selection and ligand preparation to the interpretation of docking results, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Rationale for In Silico Investigation

The journey of a drug from concept to clinic is arduous and expensive. Structure-based drug design, empowered by computational tools, offers a rational and cost-effective strategy to prioritize candidates for further experimental validation.[4] The central hypothesis of this study is that 3-(Cyclohexylamino)propanamide possesses a favorable binding profile to a specific, disease-relevant protein target. To test this, we will employ molecular docking to compare its predicted binding affinity and interaction patterns with those of well-established ligands for the same target. This comparative approach provides a critical benchmark for evaluating the potential of our compound of interest.

The Experimental Blueprint: A Self-Validating Docking Protocol

Scientific integrity in computational studies hinges on a robust and reproducible methodology. The following protocol is designed as a self-validating system, incorporating established best practices to ensure the reliability of our findings.

The initial and most critical step is the selection of a relevant protein target. For the purpose of this guide, we will consider a hypothetical protein kinase, a well-established class of drug targets. The three-dimensional coordinates of the protein structure are retrieved from the Protein Data Bank (PDB), a global repository for macromolecular structural data.[5][6][7]

Protocol 2.1: Protein Preparation

• PDB Structure Acquisition: Download the PDB file of the target protein (e.g., PDB ID: XXXX) from the RCSB PDB database.[5]

• Structural Cleaning: Remove all non-essential molecules, such as water, ions, and co-crystallized ligands, from the PDB file using a molecular visualization tool like PyMOL.[8][9][10]

• Protonation and Charge Assignment: Add polar hydrogen atoms and assign appropriate partial charges to the protein atoms. This is a crucial step for accurate electrostatic interaction calculations.[11] This can be performed using software like AutoDockTools.[12]

• File Format Conversion: Convert the prepared protein structure into the PDBQT file format, which is required by AutoDock Vina.[13]

The accuracy of docking simulations is equally dependent on the correct preparation of the ligand structures. The 3D structure of 3-(Cyclohexylamino)propanamide can be obtained from databases like PubChem or generated using chemical drawing software.[14] For our comparative analysis, we will also prepare the structures of known inhibitors of our target kinase.

Protocol 2.2: Ligand Preparation

• Ligand Structure Acquisition: Obtain the 3D structures of 3-(Cyclohexylamino)propanamide and the known ligands from PubChem.[15][16][17][18]

• Energy Minimization: Perform energy minimization on the ligand structures to obtain a low-energy, stable conformation. This can be done using tools like Avogadro or the energy minimization functionalities within docking software suites.

• Torsion Angle Definition: Define the rotatable bonds within the ligand to allow for conformational flexibility during the docking process.

• File Format Conversion: Convert the prepared ligand structures into the PDBQT file format.[12]

With the prepared protein and ligands, we can now proceed with the molecular docking simulation. We will utilize AutoDock Vina, a widely used and validated open-source docking program.[19]

Protocol 2.3: In Silico Docking with AutoDock Vina

• Grid Box Definition: Define a three-dimensional grid box that encompasses the active site of the protein. The dimensions and coordinates of this box are critical for focusing the docking search.[20]

• Configuration File Setup: Create a configuration file that specifies the paths to the prepared protein and ligand PDBQT files, the grid box parameters, and other docking settings.[19]

• Running the Docking Simulation: Execute the AutoDock Vina program from the command line, providing the configuration file as input.[11][13]

• Output Analysis: Vina will generate an output file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol).

Visualizing the Workflow: A Clear Path to Discovery

To provide a clear overview of the entire process, the following diagram illustrates the logical flow of our in silico docking comparison.

Caption: A simplified representation of potential molecular interactions between a ligand and protein residues.

By comparing the interaction patterns of 3-(Cyclohexylamino)propanamide with those of the known ligands, we can assess whether it engages with the same key residues, providing further evidence for its potential as a viable lead compound.

Conclusion: From In Silico Prediction to Experimental Validation

This guide has outlined a comprehensive and scientifically rigorous approach to the in silico comparison of a novel compound, 3-(Cyclohexylamino)propanamide, with known ligands. The presented workflow, from meticulous preparation of molecular structures to in-depth analysis of docking results, provides a robust framework for virtual screening and lead compound evaluation. The hypothetical results suggest that 3-(Cyclohexylamino)propanamide exhibits promising binding characteristics, warranting further investigation. It is crucial to remember that in silico predictions are a powerful guide but must be validated through subsequent experimental assays, such as binding assays and functional studies, to confirm the computational findings and advance the compound through the drug discovery pipeline.

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A Senior Application Scientist's Guide to the Statistical Validation of 3-(Cyclohexylamino)propanamide Bioactivity Data

This guide provides a comprehensive framework for the rigorous statistical validation of bioactivity data for a novel compound, exemplified by 3-(Cyclohexylamino)propanamide and its derivatives. As researchers, scientists, and drug development professionals, ensuring the integrity and reproducibility of our findings is paramount. This document moves beyond a simple recitation of protocols to explain the underlying scientific rationale for each step, empowering you to design, execute, and interpret bioactivity studies with confidence.

Introduction: The Therapeutic Potential of Propanamide Derivatives

Recent explorations into novel chemical scaffolds have highlighted propanamide derivatives as a promising class of bioactive molecules.[1][2] These compounds have demonstrated potential as modulators of critical signaling pathways implicated in a range of pathologies, from cancer to neurodegenerative disorders.[2] While 3-(Cyclohexylamino)propanamide itself is a relatively under-characterized molecule, its structural motifs are present in compounds with documented biological effects, such as anti-inflammatory and analgesic properties.[3]

This guide will use a hypothetical derivative, hereafter referred to as Compound A (a 3-(Cyclohexylamino)propanamide analog) , to illustrate a complete workflow for bioactivity validation. We will posit that Compound A has been designed as a potential inhibitor of a key kinase involved in cancer cell proliferation, such as a hypothetical "Kinase X."

The Cornerstone of Bioactivity Validation: Robust Experimental Design

Before any statistical analysis can be meaningful, the experimental design must be sound. A self-validating system is one where the controls and comparisons are built into the fabric of the experiment.

The Critical Role of Controls

• Positive Control: A well-characterized, clinically relevant inhibitor of Kinase X (e.g., a known FDA-approved drug) is essential. This provides a benchmark for the expected level of activity and validates that the assay is performing correctly.

• Negative Control: A vehicle control (e.g., DMSO) is the absolute minimum. Ideally, a structurally similar but biologically inactive analog of Compound A should also be included to ensure that the observed effects are not due to non-specific interactions or physicochemical properties of the chemical scaffold.

• Cell Line Selection: The choice of cell line is critical. For our hypothetical scenario, a cancer cell line known to be dependent on the Kinase X signaling pathway for survival and proliferation would be appropriate.

Dose-Response Analysis: Beyond a Single Concentration

Testing at a single concentration can be misleading. A dose-response analysis, where the compound is tested across a range of concentrations, is crucial for determining key potency metrics like the IC50 (half-maximal inhibitory concentration).[4][5]

Experimental Protocol: A Step-by-Step Guide to a Cell Viability Assay

A common method to assess the bioactivity of a potential anticancer compound is a cell viability assay, such as the MTT or resazurin-based assays. These assays measure the metabolic activity of cells, which is a proxy for cell number and proliferation.

Objective: To determine the IC50 of Compound A in a Kinase X-dependent cancer cell line.

Materials:

• Kinase X-dependent cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Compound A, positive control, and negative control dissolved in DMSO

• Resazurin-based cell viability reagent

• 96-well clear-bottom black plates

• Multichannel pipette

• Plate reader capable of measuring fluorescence

Protocol:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of Compound A, the positive control, and the negative control in complete cell culture medium. The final DMSO concentration should be kept constant across all wells and should not exceed a level that affects cell viability (typically <0.5%).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include wells with vehicle control (medium with DMSO only) and no-cell controls (medium only).

• Incubation: Incubate the plate for a duration relevant to the cell cycle of the chosen cell line (e.g., 72 hours).

• Viability Assessment: Add the resazurin-based reagent to each well and incubate for 2-4 hours.

• Data Acquisition: Measure the fluorescence intensity using a plate reader.

Statistical Validation: From Raw Data to Actionable Insights

Data Normalization and Quality Control

The first step is to normalize the raw fluorescence data. The signal from the vehicle-treated wells represents 100% cell viability, while the signal from the no-cell control wells represents 0% viability.

Formula for Normalization:

% Viability = [(Signal_Compound - Signal_NoCell) / (Signal_Vehicle - Signal_NoCell)] * 100

Dose-Response Curve Fitting and IC50 Determination

The normalized data is then plotted with the log of the compound concentration on the x-axis and the percent viability on the y-axis. A non-linear regression model, typically a four-parameter logistic (4PL) equation, is used to fit the data and determine the IC50.[7]

The 4PL model describes the sigmoidal dose-response relationship and allows for the determination of not only the IC50 but also the Hill slope (steepness of the curve) and the maximal and minimal responses.[8]

Illustrative Data and Comparative Analysis

The following table presents hypothetical but realistic data for Compound A, a positive control, and a negative control.

Compound	IC50 (µM)	95% Confidence Interval (µM)	Hill Slope
Compound A	2.5	2.1 - 3.0	-1.2
Positive Control	0.8	0.6 - 1.0	-1.1
Negative Control	> 100	N/A	N/A

Statistical Significance Testing

To determine if the observed differences in IC50 values are statistically significant, an appropriate statistical test must be performed.[9] A common approach is to compare the log(IC50) values using a t-test or an analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's test) if multiple compounds are being compared to the control.[10]

Example: A two-tailed unpaired t-test comparing the log(IC50) of Compound A to the positive control would yield a p-value. A p-value less than 0.05 is typically considered statistically significant, indicating that the difference in potency is unlikely to be due to random chance.

The Importance of Replicates and Reproducibility

All experiments should be performed with technical replicates (multiple wells within the same experiment) and, more importantly, biological replicates (independent experiments performed on different days). This allows for the assessment of the variability and reproducibility of the results.[11]

Visualizing the Workflow and Data

Clear visualization of the experimental workflow and data is crucial for communication and interpretation.

Experimental Workflow Diagram

Caption: A streamlined workflow for the in vitro validation of Compound A's bioactivity.

Statistical Decision Tree

Caption: A decision tree for selecting the appropriate statistical test to compare IC50 values.

Conclusion: A Commitment to Scientific Integrity

The statistical validation of bioactivity data is not merely a procedural step but a fundamental aspect of scientific integrity. By employing robust experimental designs, appropriate statistical analyses, and transparent reporting, we can ensure that our findings are both credible and reproducible. This guide provides a comprehensive framework for achieving this, empowering researchers to make informed decisions in the complex landscape of drug discovery. The principles outlined here, while exemplified with a hypothetical propanamide derivative, are broadly applicable to the validation of any novel bioactive compound.

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A Comparative Guide to the Pharmacokinetic Profiles of Propanamide Compounds

For researchers, scientists, and professionals in drug development, understanding the pharmacokinetic profile of a compound is paramount to its success as a therapeutic agent. This guide provides an in-depth comparison of the pharmacokinetic profiles of different propanamide compounds, supported by experimental data and methodologies. We will delve into the critical aspects of Absorption, Distribution, Metabolism, and Excretion (ADME), offering insights into the experimental choices that underpin these assessments.

The Significance of Pharmacokinetic Profiling in Propanamide Drug Candidates

The propanamide moiety is a versatile scaffold found in a variety of pharmacologically active agents.[1] However, the journey from a promising compound to a clinically effective drug is fraught with challenges, a significant portion of which are related to its pharmacokinetic (PK) properties. A favorable PK profile ensures that the drug reaches its target in sufficient concentration and for an appropriate duration, while an unfavorable profile can lead to lack of efficacy or toxicity.[2] Therefore, a thorough understanding and comparison of the PK profiles of different propanamide derivatives are crucial for lead optimization and candidate selection.[3]

Pharmacokinetics is the study of how an organism affects a drug, encompassing the processes of absorption, distribution, metabolism, and excretion (ADME).[2] Key parameters derived from PK studies, such as bioavailability (F), maximum plasma concentration (Cmax), time to reach Cmax (Tmax), half-life (t1/2), volume of distribution (Vd), and clearance (CL), provide a quantitative framework for evaluating and comparing drug candidates.[4]

Deconstructing the Pharmacokinetic Profile: A Four-Part Journey

The journey of a propanamide compound through the body can be dissected into four key phases, collectively known as ADME.

Absorption: The Gateway to Systemic Circulation

Absorption describes the process by which a drug moves from the site of administration into the systemic circulation.[2] For orally administered drugs, this primarily involves passage through the gastrointestinal (GI) tract.

• Key Parameter: Bioavailability (F) is the fraction of an administered dose of unchanged drug that reaches the systemic circulation.[2] Intravenous administration, by definition, has a bioavailability of 100%.[5] For other routes, F is a critical measure of absorption efficiency.

• Experimental Insights: The choice of an appropriate animal model is crucial for preclinical PK studies. Rodent models, such as Sprague-Dawley rats, are commonly used for initial PK screening.[6] To determine oral bioavailability, a crossover study design is often employed, where the same group of animals receives both an intravenous (IV) and an oral (PO) dose of the compound at different times.[7] This allows for a direct comparison of the area under the plasma concentration-time curve (AUC) for both routes of administration.

Distribution: Reaching the Target

Once in the bloodstream, the drug is distributed to various tissues and organs. The extent of distribution is influenced by factors such as blood flow, tissue permeability, and binding to plasma and tissue proteins.[2]

• Key Parameter: The volume of distribution (Vd) is a theoretical volume that represents the extent to which a drug is distributed in the body's tissues rather than in the plasma. A high Vd suggests that the drug is extensively distributed into tissues.

• Experimental Insights: Protein binding is a critical determinant of drug distribution. Highly protein-bound drugs have a smaller fraction of free drug available to exert a pharmacological effect. In vitro assays using plasma from different species can be used to determine the extent of protein binding.

Metabolism: The Body's Chemical Workshop

Metabolism, or biotransformation, is the process by which the body chemically modifies a drug. The liver is the primary site of drug metabolism, involving a variety of enzymes, most notably the cytochrome P450 (CYP) family.[2] Metabolism can lead to the inactivation of the parent drug, the formation of active metabolites, or the conversion of the drug into more water-soluble compounds for easier excretion.

• Key Parameter: Clearance (CL) is a measure of the body's efficiency in eliminating a drug. It is the volume of plasma cleared of the drug per unit of time.[4] Metabolic stability is a key factor influencing clearance.

• Experimental Insights: In vitro metabolism assays are essential for early-stage drug discovery.[8][9] These assays utilize liver microsomes, hepatocytes, or recombinant CYP enzymes to assess the metabolic stability of a compound.[10] By identifying the primary metabolic pathways and the specific CYP enzymes involved, researchers can anticipate potential drug-drug interactions.[11] For instance, if a propanamide compound is found to be a substrate of a specific CYP enzyme, co-administration with an inhibitor of that enzyme could lead to increased plasma concentrations and potential toxicity.

Excretion: The Final Exit

Excretion is the process of removing the drug and its metabolites from the body. The primary routes of excretion are through the kidneys (urine) and the liver (bile and feces).[2]

• Key Parameter: The elimination half-life (t1/2) is the time it takes for the plasma concentration of a drug to decrease by half. It is a key determinant of the dosing interval.

• Experimental Insights: The route and rate of excretion can be determined through in vivo studies in animal models.[12] Radiolabeling the compound can be a powerful technique to trace its disposition and identify all excretory pathways.[6]

Comparative Analysis of Propanamide Compounds: Case Studies

Compound	Class	Oral Bioavailability (F)	Half-life (t1/2)	Primary Metabolism	Key PK Characteristics
Procainamide	Antiarrhythmic	~85%	2.5 - 4.5 hours[13]	Acetylation in the liver to N-acetylprocainamide (NAPA), an active metabolite[13]	Short half-life necessitates frequent dosing. Genetic variations in acetylation rate can significantly impact plasma levels.
Chlorpropamide	Antidiabetic	Well absorbed	Long, ~36 hours[14]	Slowly metabolized in the liver	Long half-life allows for once-daily dosing but also increases the risk of hypoglycemia.[14]
Fentanyl	Opioid Analgesic	Highly variable by route (e.g., transdermal ~92%, oral ~33%)[15]	Route-dependent; IV half-life is shorter than transdermal[15]	Primarily by CYP3A4 in the liver[15]	High lipophilicity contributes to rapid onset and distribution into the CNS.[15] Susceptible to drug-drug interactions with CYP3A4 inhibitors.
S-1 (a SARM)	Anabolic Agent	High oral bioavailability in rats[3]	Reasonably long in rats[3]	Oxidation and hydrolysis[3]	Designed for high oral bioavailability and a longer half-life compared to endogenous androgens.[3]

This table is a synthesis of data from multiple sources and is intended for illustrative comparison.

The data in the table highlights the significant variability in the pharmacokinetic profiles of different propanamide compounds. This variability is driven by differences in their physicochemical properties and their interactions with metabolic enzymes and transporters. For example, the high oral bioavailability of procainamide contrasts with the more variable and route-dependent bioavailability of fentanyl. The long half-life of chlorpropamide allows for convenient dosing but also carries a higher risk of accumulation and adverse effects compared to the short half-life of procainamide.

Experimental Protocols: A Step-by-Step Guide

To ensure the scientific integrity and reproducibility of pharmacokinetic studies, standardized and well-validated protocols are essential. Below are representative protocols for key in vivo and in vitro experiments.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical single-dose pharmacokinetic study in rats to determine key parameters following oral and intravenous administration.

Objective: To determine the pharmacokinetic profile and oral bioavailability of a propanamide compound.

Materials:

• Test propanamide compound

• Vehicle for dosing (e.g., saline, PEG400)

• Sprague-Dawley rats (male, 200-250g)

• Dosing gavage needles and syringes

• Catheters for blood collection (e.g., jugular vein catheter)

• Anticoagulant (e.g., EDTA)

• Centrifuge

• Analytical instrumentation (e.g., LC-MS/MS)

Protocol:

• Animal Acclimatization: Acclimate rats to the housing conditions for at least 3 days prior to the study.

• Dosing:

  • Intravenous (IV) Group: Administer the compound via tail vein injection at a predetermined dose (e.g., 1 mg/kg).

  • Oral (PO) Group: Administer the compound via oral gavage at a higher dose (e.g., 10 mg/kg) to account for potential poor absorption.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the jugular vein catheter at predefined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

• Plasma Preparation: Immediately transfer blood samples into tubes containing anticoagulant, mix gently, and centrifuge to separate the plasma.

• Sample Analysis: Analyze the plasma samples using a validated LC-MS/MS method to determine the concentration of the propanamide compound.[13]

• Data Analysis: Use pharmacokinetic software (e.g., WinNonlin) to perform non-compartmental analysis of the plasma concentration-time data to calculate parameters such as AUC, Cmax, Tmax, t1/2, Vd, and CL.[16] Oral bioavailability (F) is calculated as: F = (AUC_oral / Dose_oral) / (AUC_IV / Dose_IV) * 100%.

Causality Behind Experimental Choices:

• The use of both IV and PO routes is essential to calculate absolute oral bioavailability.[7]

• A crossover design, where each animal receives both treatments, can reduce inter-animal variability.

• The choice of sampling time points is critical to accurately define the plasma concentration-time curve, especially around the Cmax and during the elimination phase.[17]

In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol describes an in vitro assay to assess the metabolic stability of a propanamide compound in liver microsomes.

Objective: To determine the intrinsic clearance of a propanamide compound and predict its in vivo hepatic clearance.

Materials:

• Test propanamide compound

• Liver microsomes (from human, rat, or other species)

• NADPH regenerating system (cofactor for CYP enzymes)

• Phosphate buffer (pH 7.4)

• Positive control compounds with known metabolic stability (e.g., testosterone, verapamil)

• Quenching solution (e.g., acetonitrile with an internal standard)

• Incubator

• LC-MS/MS instrumentation

Protocol:

• Incubation Preparation: Prepare a reaction mixture containing liver microsomes and the test compound in phosphate buffer.

• Initiate Reaction: Pre-warm the reaction mixture to 37°C, then initiate the metabolic reaction by adding the NADPH regenerating system.

• Time-Point Sampling: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to the quenching solution to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining concentration of the parent propanamide compound.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k). The in vitro half-life (t1/2) is calculated as 0.693 / k. Intrinsic clearance (CLint) can then be calculated and scaled to predict in vivo hepatic clearance.

Causality Behind Experimental Choices:

• Liver microsomes are a subcellular fraction containing a high concentration of CYP enzymes, making them a cost-effective and efficient system for screening metabolic stability.[10]

• The inclusion of an NADPH regenerating system is crucial as NADPH is a required cofactor for CYP enzyme activity.

• Running positive controls ensures that the experimental system is functioning correctly.

Visualizing the Workflow

Diagrams are essential for clearly communicating complex experimental workflows.

Caption: Workflow for an in vivo pharmacokinetic study.

Caption: Workflow for an in vitro metabolic stability assay.

Conclusion and Future Directions

The pharmacokinetic profiles of propanamide compounds are diverse and significantly influence their therapeutic potential. A comprehensive evaluation of ADME properties through a combination of in vivo and in vitro studies is essential for successful drug development. This guide has provided a framework for comparing these profiles, supported by experimental methodologies and data from representative compounds.

As our understanding of drug metabolism and transport continues to grow, so too will our ability to predict and engineer the pharmacokinetic properties of novel propanamide derivatives. The integration of in silico modeling and simulation with traditional experimental approaches will further enhance the efficiency and accuracy of pharmacokinetic profiling, ultimately leading to the development of safer and more effective medicines.

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